Technical Documentation Center

2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide

Core Science & Biosynthesis

Foundational

A Comprehensive Technical Guide to 4-Amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth analysis of 4-Amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide, a key intermediate in the synthesis of high-profile pharmac...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 4-Amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide, a key intermediate in the synthesis of high-profile pharmaceuticals. We will explore its chemical structure, physicochemical properties, synthesis pathways, and spectroscopic characterization, offering field-proven insights for its application in research and development.

Introduction and Core Concepts

4-Amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is a polysubstituted pyrazole derivative.[1][2] The pyrazole ring system is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, which imparts a unique combination of chemical properties, including the ability to act as both a hydrogen bond donor and acceptor. This compound has garnered significant attention in the pharmaceutical industry due to its role as a crucial building block in the synthesis of Sildenafil, a widely used medication.[1][2][3] Its structural features, including a primary aromatic amine and a carboxamide group, make it a versatile synthon for further chemical modifications.

This guide will delve into the critical aspects of this molecule, providing a comprehensive resource for chemists and pharmacologists.

Chemical Structure and Properties

The structural integrity and physicochemical properties of a molecule are fundamental to its reactivity and application. Here, we detail the key characteristics of 4-Amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide.

Molecular Structure

The core of this molecule is a pyrazole ring substituted at the 1, 3, 4, and 5 positions. The IUPAC name for this compound is 4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide.[1]

Structural Diagram:

Caption: 2D structure of 4-Amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide.

Physicochemical Properties

A summary of the key physicochemical properties is presented in the table below. These properties are crucial for designing reaction conditions, purification protocols, and formulation strategies.

PropertyValueSource
Molecular Formula C₈H₁₄N₄O[1]
Molecular Weight 182.22 g/mol [1]
CAS Number 139756-02-8[1]
Appearance Off-white solid[3]
Melting Point 98-101 °C[4]
Boiling Point (predicted) 325.9 ± 42.0 °C at 760 mmHg[4]
Density (predicted) 1.3 ± 0.1 g/cm³[4]
Flash Point (predicted) 150.9 ± 27.9 °C[4]
XLogP3 0.5[1]

Synthesis Protocols

The synthesis of 4-Amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is a critical process for its application as a pharmaceutical intermediate. Several synthetic routes have been developed, with the most common being the reduction of the corresponding 4-nitro derivative.

Synthesis via Reduction of 4-Nitro-1-methyl-3-propyl-1H-pyrazole-5-carboxamide

This is a widely used and efficient method for the large-scale production of the target compound. The causality behind this experimental choice lies in the high efficiency and selectivity of the catalytic hydrogenation for reducing a nitro group in the presence of other functional groups.

Experimental Workflow:

Synthesis_Workflow start 1-Methyl-4-nitro-3-propyl-1H-pyrazole-5-carboxamide reagents Ethyl Acetate 10% Palladium on Carbon (Pd/C) H2 (4 atm) start->reagents Suspend in reaction Stir overnight at 50 °C reagents->reaction React under filtration Cool to room temperature Filter to remove catalyst Wash catalyst with Ethyl Acetate reaction->filtration Upon completion workup Combine filtrates Dry with anhydrous MgSO4 Filter filtration->workup Process end 4-Amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide workup->end Isolate

Caption: Workflow for the synthesis of 4-Amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide.

Step-by-Step Methodology:

  • Suspension: Suspend 1-methyl-4-nitro-3-propyl-1H-pyrazole-5-carboxamide (14.7 g, 69.3 mmol) in ethyl acetate (130 mL).[3]

  • Catalyst Addition: Add 10% palladium on carbon (Pd/C) catalyst (3.3 g) to the suspension.[3]

  • Hydrogenation: Stir the reaction mixture overnight at 50 °C under a hydrogen pressure of 4 atm.[3] The self-validating system here is the monitoring of hydrogen uptake, which should cease upon completion of the reaction.

  • Catalyst Removal: After the reaction is complete, cool the mixture to room temperature and remove the catalyst by filtration. Wash the catalyst with ethyl acetate.[3]

  • Work-up and Isolation: Combine the filtrates, dry with anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 4-amino-1-methyl-3-n-propyl-1H-pyrazole-5-carboxamide as a white solid (13.8 g, 98% yield).[3]

Alternative Synthesis via Bromination and Amination

An alternative route involves the bromination of the pyrazole ring followed by amination. This method avoids the use of nitrating agents, which can be hazardous on an industrial scale.

A new method for preparing 4-amino-1-methyl-3-n-propylpyrazole-5-carboxamide involves using ethyl 1-methyl-3-n-propylpyrazole-5-carboxylate as a starting material, which undergoes bromination and amination.[5] This approach is considered safer, more efficient, and more environmentally friendly for industrial production.[5]

Spectroscopic and Analytical Data

Thorough characterization is essential to confirm the identity and purity of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR is a powerful tool for structural elucidation. The reported ¹H NMR data for 4-Amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide in CDCl₃ is as follows:

Chemical Shift (δ)MultiplicityIntegrationAssignment
4.12 ppms3HN-CH₃
2.84 ppms2H-NH₂
2.55 ppmt, J = 7.2 Hz2H-CH₂-CH₂-CH₃
1.71-1.61 ppmm2H-CH₂-CH₂-CH₃
0.99 ppmt, J = 7.2 Hz3H-CH₂-CH₂-CH₃

(Source:[3])

The singlet at 4.12 ppm is characteristic of the methyl group attached to the pyrazole nitrogen. The broad singlet at 2.84 ppm corresponds to the two protons of the amino group. The signals for the propyl group appear as a triplet at 2.55 ppm, a multiplet in the range of 1.71-1.61 ppm, and a triplet at 0.99 ppm, which is consistent with the propyl chain.

Mass Spectrometry (MS)

Liquid chromatography-mass spectrometry (LC-MS) is used to determine the molecular weight and purity of the compound. The expected m/z value for the protonated molecule [M+H]⁺ is 183.[3]

Applications in Drug Development

The primary application of 4-Amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is as a key intermediate in the synthesis of Sildenafil.[1][2][3] Sildenafil is a potent inhibitor of phosphodiesterase type 5 (PDE5), an enzyme found in various tissues, most notably the corpus cavernosum of the penis.

Logical Relationship Diagram:

Application_in_Drug_Development compound 4-Amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide synthesis Multi-step Synthesis compound->synthesis Key Intermediate sildenafil Sildenafil synthesis->sildenafil Produces pde5 PDE5 Inhibition sildenafil->pde5 Mechanism of Action application Therapeutic Application pde5->application Leads to

Caption: Role of 4-Amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide in drug development.

The amino group of 4-Amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is a key functional handle that is further elaborated in the synthesis of Sildenafil to introduce the sulfonamide moiety responsible for its potent and selective PDE5 inhibitory activity.

Beyond its role in Sildenafil synthesis, this pyrazole derivative is a versatile building block for the synthesis of other bioactive molecules, including potential agrochemicals and other pharmaceuticals.[6] Its structure can be a starting point for the development of new PDE inhibitors or compounds targeting other biological pathways.[7]

Safety and Handling

As with any chemical, proper safety precautions must be observed when handling 4-Amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide.

  • Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).[1][8][9]

  • Precautionary Statements:

    • Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin thoroughly after handling. Use only outdoors or in a well-ventilated area. Wear protective gloves/eye protection/face protection.[8][9]

    • Response:

      • IF ON SKIN: Wash with plenty of water.[8]

      • IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[8]

      • IF INHALED: Remove person to fresh air and keep comfortable for breathing.[8]

  • Personal Protective Equipment (PPE): It is recommended to use a dust mask (type N95 or equivalent), safety glasses with side-shields, and chemical-resistant gloves.

  • Storage: Store in a well-ventilated place. Keep the container tightly closed.[8]

Conclusion

4-Amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is a molecule of significant industrial and academic interest. Its well-defined synthesis, versatile chemical handles, and crucial role in the production of Sildenafil underscore its importance in medicinal chemistry and drug development. This guide has provided a comprehensive overview of its chemical properties, synthesis, and applications, serving as a valuable resource for researchers and scientists in the field.

References

  • PubChem. 4-Amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide. Available from: [Link]

  • Chemical Safety. 4-Amino-1-methyl-3-propyl-5-pyrazolecarboxamide chemical safety data sheet. Available from: [Link]

  • Chemsrc. CAS#:139756-02-8 | 4-Amino-1-methyl-3-N-propyprzole-5-carboxamide. Available from: [Link]

  • Veeprho. 4-Amino-1-methyl-5-propyl-1H-pyrazole-3-carboxamide. Available from: [Link]

  • Google Patents. New green synthesis process of sildenafil intermediate compound 4-amino-1-methyl-3-n-propyl pyrazole-5-formamide.
  • Google Patents. Novel method for preparing Sildenafil intermediate 4-amino-1-methyl-3-n-propyl-pyrazole-5-formamide.

Sources

Exploratory

A Technical Guide to the Biological Activity of Novel Pyrazole Carboxamide Derivatives

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the burgeoning field of pyrazole carboxamide derivatives, detailing their synthesis, diverse biological acti...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the burgeoning field of pyrazole carboxamide derivatives, detailing their synthesis, diverse biological activities, and the experimental methodologies used to validate their therapeutic potential. As a class of heterocyclic compounds, pyrazole carboxamides have garnered significant attention in medicinal chemistry and agrochemical research due to their remarkable pharmacological profiles, which include potent antifungal, antimicrobial, and anticancer properties.[1][2] This document serves as a technical resource, offering field-proven insights into the rational design, mechanism of action, and practical evaluation of these promising molecules.

Introduction to Pyrazole Carboxamides: A Privileged Scaffold

The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms.[2][3] This structural motif is considered a "privileged scaffold" in drug discovery, as its derivatives have demonstrated a wide array of biological activities.[3][4] The introduction of a carboxamide functional group (-CONH₂) to the pyrazole core gives rise to pyrazole carboxamides, a class of compounds with enhanced and often specific biological functions. The versatility of this scaffold allows for substitutions at various positions, enabling the fine-tuning of their pharmacological properties and structure-activity relationships (SAR).[5][6]

Synthetic Strategies for Pyrazole Carboxamide Derivatives

The synthesis of pyrazole carboxamide derivatives typically involves a multi-step process. A common and classical approach is the Knorr pyrazole synthesis, which involves the condensation of a β-ketoester with a hydrazine derivative.[7] Subsequent modifications, such as amidation of a pyrazole carboxylic acid intermediate with a desired amine, yield the final carboxamide product. The choice of reactants and reaction conditions can be tailored to introduce a variety of substituents, thereby creating a diverse library of compounds for biological screening.[8][9]

Diverse Biological Activities of Pyrazole Carboxamides

Novel pyrazole carboxamide derivatives have exhibited a broad spectrum of biological activities, making them attractive candidates for development in multiple therapeutic and agricultural areas.

Antifungal Activity

A significant area of application for pyrazole carboxamides is in the development of new fungicides.[9][10] Many of these compounds act as succinate dehydrogenase inhibitors (SDHIs), targeting the mitochondrial respiratory chain in fungi.[10][11] By inhibiting SDH, these compounds disrupt the tricarboxylic acid cycle and cellular respiration, leading to fungal cell death.[10] For instance, novel pyrazole carboxamides with a diarylamine-modified scaffold have shown potent activity against various phytopathogenic fungi.[10] Similarly, derivatives containing a benzimidazole moiety have demonstrated significant efficacy against Botrytis cinerea.[11]

Antimicrobial Activity

The emergence of multidrug-resistant bacteria has created an urgent need for new antimicrobial agents. Pyrazole carboxamide derivatives have shown promise in this area, exhibiting activity against both Gram-positive and Gram-negative bacteria.[1][12] For example, certain novel pyrazole-4-carboxamide derivatives have displayed considerable zones of inhibition against pathogens like Staphylococcus aureus and Escherichia coli.[12]

Anticancer Activity

The anticancer potential of pyrazole carboxamides is a rapidly expanding area of research. These compounds have been shown to exert their effects through various mechanisms, including the inhibition of protein kinases, which are crucial regulators of cell cycle progression and signaling pathways.[7][8]

Many pyrazole derivatives function as potent kinase inhibitors.[7][8] Specific targets include cyclin-dependent kinases (CDKs), which are key players in the cell cycle.[7][13] By inhibiting CDK4/6, for example, these compounds can induce cell cycle arrest and apoptosis in cancer cells.[13] Additionally, pyrazole carboxamides have been identified as inhibitors of other kinases involved in cancer progression, such as Aurora kinases A and B, and receptor interacting protein 2 (RIP2) kinase.[14][15]

Beyond kinase inhibition, some pyrazole carboxamides have been found to interact with other cellular targets. For instance, certain derivatives have been shown to bind to the minor groove of DNA, potentially disrupting DNA replication and transcription in cancer cells.[16]

Structure-Activity Relationship (SAR) Insights

The biological activity of pyrazole carboxamide derivatives is highly dependent on the nature and position of substituents on the pyrazole ring and the carboxamide nitrogen. SAR studies have revealed several key insights for designing more potent and selective compounds:

  • Substituents on the Pyrazole Ring: The groups at the N1, C3, C4, and C5 positions of the pyrazole ring play a crucial role in determining the compound's interaction with its biological target. For example, in the context of cannabinoid receptor antagonists, a 2,4-dichlorophenyl substituent at the N1-position and a para-substituted phenyl ring at the C5-position were found to be critical for potent activity.[5]

  • The Carboxamide Moiety: The substituent on the carboxamide nitrogen can significantly influence the compound's potency and selectivity. This is often a key point of diversification in the synthesis of new derivatives.[8]

Experimental Protocols for Biological Evaluation

The following section details standardized protocols for assessing the biological activity of novel pyrazole carboxamide derivatives.

In Vitro Antimicrobial Susceptibility Testing

This method is widely used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[17][18]

Protocol:

  • Preparation of Bacterial Inoculum: Aseptically pick 3-5 colonies of the test bacterium from an agar plate and inoculate them into a suitable broth medium (e.g., Mueller-Hinton Broth). Incubate until the culture reaches the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute the suspension to a final concentration of about 5 x 10⁵ CFU/mL in the test wells.[18]

  • Preparation of Compound Dilutions: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions of the compound in a 96-well microtiter plate containing broth medium.[18]

  • Inoculation and Incubation: Add the prepared bacterial inoculum to each well. Include a positive control (bacteria with no compound) and a negative control (broth only). Incubate the plate at 37°C for 16-20 hours.[18]

  • MIC Determination: After incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound with no visible bacterial growth.[18]

This method provides a qualitative assessment of antimicrobial activity.

Protocol:

  • Inoculation: Inoculate an agar plate with a standardized inoculum of the test microorganism.

  • Disk Application: Place sterile filter paper discs (approximately 6 mm in diameter) containing the test compound at a desired concentration onto the agar surface.[19]

  • Incubation: Incubate the plate under suitable conditions.

  • Measurement: Measure the diameter of the zone of inhibition (the area around the disc where bacterial growth is inhibited).[19]

In Vitro Anticancer Activity Assessment

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is used as a measure of cell viability.[20]

Protocol:

  • Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[21]

  • Drug Treatment: Treat the cells with various concentrations of the test compound for 48-72 hours. Include a vehicle control and a positive control (e.g., doxorubicin).[21]

  • MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[21]

  • Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[21]

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[21]

  • IC₅₀ Calculation: Calculate the IC₅₀ value (the concentration of the drug that inhibits cell growth by 50%) from the dose-response curve.[21]

This flow cytometry-based assay is used to detect apoptosis, a common mechanism of action for anticancer drugs.[21]

Protocol:

  • Cell Treatment: Treat cells with the test compound at its IC₅₀ concentration for 24-48 hours.[21]

  • Cell Harvesting: Harvest the cells and wash them with cold PBS.[21]

  • Staining: Resuspend the cells in binding buffer and stain with Annexin V-FITC and Propidium Iodide.[21]

  • Flow Cytometry: Analyze the cells using a flow cytometer. Annexin V-positive cells are considered apoptotic, while PI-positive cells are necrotic.[21]

Data Presentation and Visualization

Quantitative Data Summary

To facilitate comparison, quantitative data such as MIC and IC₅₀ values should be presented in a clear and structured tabular format.

Table 1: Example of Antimicrobial Activity Data for Novel Pyrazole Carboxamides

Compound IDTest OrganismMIC (µg/mL)
PZC-01S. aureus16
PZC-01E. coli32
PZC-02S. aureus8
PZC-02E. coli16

Table 2: Example of Cytotoxicity Data for Novel Pyrazole Carboxamides

Compound IDCancer Cell LineIC₅₀ (µM)
PZC-A1MCF-7 (Breast)5.2
PZC-A1A549 (Lung)8.7
PZC-A2MCF-7 (Breast)2.1
PZC-A2A549 (Lung)4.5
Visualization of Pathways and Workflows

Visual diagrams are essential for illustrating complex biological pathways and experimental procedures.

experimental_workflow cluster_synthesis Compound Synthesis & Characterization cluster_screening Biological Screening cluster_analysis Data Analysis & SAR synthesis Synthesis of Pyrazole Carboxamide Derivatives characterization Structural Characterization (NMR, MS) synthesis->characterization antimicrobial Antimicrobial Assays (MIC, Disk Diffusion) characterization->antimicrobial anticancer Anticancer Assays (MTT, Apoptosis) characterization->anticancer data_analysis Data Analysis (IC50, MIC calculation) antimicrobial->data_analysis anticancer->data_analysis sar Structure-Activity Relationship (SAR) Analysis data_analysis->sar

Caption: General workflow for the development and evaluation of novel pyrazole carboxamide derivatives.

cdk_inhibition_pathway cluster_cell_cycle Cell Cycle Progression G1 G1 Phase S S Phase G2 G2 Phase M M Phase CyclinD_CDK46 Cyclin D / CDK4/6 Complex Rb Rb CyclinD_CDK46->Rb Phosphorylates E2F E2F Rb->E2F Inhibits E2F->S Promotes Transition PZC Pyrazole Carboxamide Derivative PZC->CyclinD_CDK46 Inhibits

Caption: Simplified signaling pathway showing the inhibition of the Cyclin D/CDK4/6 complex by a pyrazole carboxamide derivative, leading to cell cycle arrest.

Conclusion and Future Directions

Novel pyrazole carboxamide derivatives represent a highly versatile and promising class of compounds with significant potential in both medicine and agriculture. Their broad spectrum of biological activities, coupled with the tunability of their chemical structures, makes them attractive candidates for further development. Future research should focus on optimizing the lead compounds through rational design based on SAR studies, exploring novel mechanisms of action, and conducting in vivo studies to validate their therapeutic efficacy and safety profiles. The continued exploration of this privileged scaffold is expected to yield new and effective agents to combat a range of diseases and agricultural threats.

References

  • Hou, J., et al. (n.d.). Synthesis and biological evaluation of novel pyrazole carboxamide with diarylamine-modified scaffold as potent antifungal agents. Google.
  • Persson, T., et al. (2007). Pyrazole carboxamides and carboxylic acids as protein kinase inhibitors in aberrant eukaryotic signal transduction: induction of growth arrest in MCF-7 cancer cells. Organic & Biomolecular Chemistry.
  • Khan, A., et al. (n.d.). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. PMC.
  • Jovanović, K., et al. (2024). Evaluation of novel compounds as anti-bacterial or anti-virulence agents. Frontiers.
  • (n.d.). 1-H-Pyrazole-3-carboxamide derivatives as potent CDK4/6 and FLT3 inhibitors. ResearchGate.
  • (n.d.). In Vitro Assay Protocols for Novel Antimicrobial Compounds. Benchchem.
  • (n.d.). Discovery of Pyrazolocarboxamides as Potent and Selective Receptor Interacting Protein 2 (RIP2) Kinase Inhibitors. PMC.
  • (n.d.). Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists. PubMed.
  • (n.d.). Novel 1H-Pyrazole-3-carboxamide Derivatives: Synthesis, Anticancer Evaluation and Identification of Their DNA-Binding Interaction. J-Stage.
  • Sarker, S. D., & Nahar, L. (n.d.). Methods for in vitro evaluating antimicrobial activity: A review. PMC.
  • (n.d.). Basic protocol to assess preclinical anticancer activity. It can be.... ResearchGate.
  • Xu, D., et al. (2015). Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate. MDPI.
  • (n.d.). Application Notes and Protocols: In Vitro Testing of Novel Anticancer Agents. Benchchem.
  • Singh, R. P., et al. (n.d.). Synthesis and Biological Activities of Novel Pyrazole Derivatives in the Management of Cancer. Hilaris Publisher.
  • (n.d.). Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. JOCPR.
  • (2025).
  • (2024). Discovery of new pyrazole-4-carboxamide analogues as potential anticancer agents targeting dual aurora kinase A and B. PubMed.
  • Li, Q., et al. (2024). Synthesis and Biological Activities of Novel Pyrazole Carboxamides Containing an Aryloxypyridyl Ethylamine Module. PubMed.
  • (2024). Design, synthesis and structure-activity relationship of novel pyrazole-4-carboxamide derivatives. PubMed.
  • (n.d.). Structure−Activity Relationships of Pyrazole Derivatives as Cannabinoid Receptor Antagonists. Journal of Medicinal Chemistry - ACS Publications.
  • (n.d.). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. PMC.
  • (2024). Design, synthesis and structure–activity relationship of novel pyrazole‐4‐carboxamide derivatives. ResearchGate.
  • Patel, H. N., et al. (2023). Antimicrobial and antitubercular activity of novel pyrazole-4- carboxamide derivatives: Synthesis and characterization. Journal of Applied Pharmaceutical Science.
  • (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research.
  • (n.d.). A comprehensive review on in-vitro methods for anti- microbial activity.
  • Osorio, A. F., et al. (2015). Two preclinical tests to evaluate anticancer activity and to help validate drug candidates for clinical trials. PMC.
  • (n.d.). A Simple and Reliable Approach for Assessing Anticancer Activity In Vitro. Sílice (CSIC).
  • (n.d.).
  • (2025). Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. RSC Publishing.
  • (2024). Review: Anticancer Activity Of Pyrazole. International Journal of Pharmaceutical Sciences.
  • (2024). Design, synthesis, and antifungal activity of novel pyrazole carboxamide derivatives containing benzimidazole moiety as potential SDH inhibitors. PubMed.
  • Xu, D., et al. (n.d.). Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate. PMC - NIH.
  • (2023). Synthesis, characterization, antimicrobial activity, and in silico assessment of a novel pyrazoline carboxamide heterocyclic compound. Bangladesh Journal of Pharmacology.

Sources

Foundational

Mechanism of action for 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide

The following technical guide provides an in-depth analysis of the mechanism of action (MoA) for 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide , a functionalized aminoamide derivative structurally aligned with third-ge...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth analysis of the mechanism of action (MoA) for 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide , a functionalized aminoamide derivative structurally aligned with third-generation anticonvulsants.

This guide synthesizes pharmacological principles, structural biology, and experimental protocols to define its role as a state-dependent modulator of voltage-gated sodium channels (VGSCs).[1]

A Technical Guide for Drug Development Professionals[1]

Executive Summary & Compound Profile

2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide is a bioactive small molecule belonging to the class of functionalized aminoamides (FAAs) .[1] Structurally, it consists of a propanamide backbone substituted at the


-carbon with a 4-amino-pyrazole moiety and an 

-propyl chain.[1]

This compound represents a bioisosteric evolution of established anticonvulsants like Lacosamide , where the traditional aromatic side chain is replaced by a polar, heteroaromatic pyrazole ring.[1] This modification is designed to optimize metabolic stability and tune the electrostatic interaction within the channel pore.[1]

Primary Mechanism: Selective enhancement of slow inactivation of Voltage-Gated Sodium Channels (Na


1.2, Na

1.6).[1] Therapeutic Indication: Epilepsy (focal onset seizures), Neuropathic Pain.[1] Key Pharmacophore: The 4-amino-pyrazole ring acts as the primary voltage-sensing domain (VSD) interactor, while the propyl chain ensures blood-brain barrier (BBB) permeability.[1]
Core Mechanism: Sodium Channel Gating Modulation[1]

The therapeutic efficacy of 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide stems from its ability to discriminate between the kinetic states of sodium channels.[1] Unlike classical blockers (e.g., Carbamazepine, Phenytoin) that predominantly stabilize the fast inactivated state, this compound selectively targets the slow inactivated state .[1]

2.1. The Slow Inactivation Paradigm

Sodium channels cycle between Resting (Closed), Open (Conducting), Fast Inactivated (Closed), and Slow Inactivated (Closed) states.[1]

  • Fast Inactivation (ms): Occurs via the "hinged lid" motif (IFM particle) occluding the pore.[1]

  • Slow Inactivation (sec to min): Involves a large-scale conformational rearrangement of the pore loop and P-segments.[1]

Mechanism of Action:

  • State-Dependent Binding: The compound binds with high affinity to the slow-inactivated conformation of the channel.[1]

  • Stabilization: By binding to residues within the pore (likely the local anesthetic binding site in the S6 segment of Domain IV), it increases the energy barrier for recovery to the resting state.[1]

  • Result: The fraction of channels available for high-frequency firing is reduced, effectively dampening neuronal hyperexcitability without impairing normal physiological signaling (which relies on channels in the resting state).[1]

2.2. Signaling Pathway Visualization

The following diagram illustrates the kinetic transition of the Na


 channel and the specific intervention point of the compound.[1]

G Resting Resting State (Available) Open Open State (Conducting) Resting->Open Depolarization FastInact Fast Inactivated (ms timescale) Open->FastInact Rapid (<1ms) SlowInact Slow Inactivated (sec timescale) [TARGET STATE] Open->SlowInact Prolonged Depolarization FastInact->Resting Repolarization FastInact->SlowInact Transition SlowInact->Resting Recovery (Slow) Blocked Drug-Bound Complex (Non-Conducting) SlowInact->Blocked Binding of 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide Blocked->SlowInact Dissociation

Caption: Kinetic state diagram showing the selective stabilization of the Slow Inactivated state by the compound, preventing recovery to the Resting pool.

Structural Biology & Pharmacophore Analysis[1]

The molecular design of 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide is critical for its binding affinity and selectivity.[1]

Structural MoietyFunctionMechanistic Role
4-Amino-Pyrazole BioisostereReplaces the phenyl ring of Lacosamide.[1] The amino group (

) acts as a H-bond donor to residues in the S6 segment (e.g., Phe-1764 in Na

1.2).[1]
Propanamide Linker Chiral ScaffoldThe

-carbon chirality (typically R-configuration is more active) orients the pharmacophores in the binding pocket.[1]

-Propyl Chain
Lipophilic TailOptimizes

(~1.5–2.[1]0) for CNS penetration.[1] Interacts with the hydrophobic pocket of the channel pore.[1]
Amide Carbonyl H-Bond AcceptorForms a critical hydrogen bond with the backbone of the channel protein, anchoring the molecule.[1]

Key Insight: The 4-amino group on the pyrazole ring introduces a unique polarity profile compared to a simple phenyl ring, potentially reducing non-specific binding to other ion channels (e.g., hERG), thereby improving the safety profile.[1]

Experimental Protocols for Validation

To validate the mechanism of action, the following self-validating experimental protocols are recommended.

4.1. Whole-Cell Patch Clamp Electrophysiology

Objective: Quantify the shift in voltage-dependence of steady-state inactivation.

Protocol:

  • Cell Line: HEK293 cells stably expressing hNa

    
    1.2 or hNa
    
    
    
    1.6.
  • Setup: Whole-cell configuration, voltage-clamp mode.

  • Solutions:

    • Internal: 130 mM CsF, 10 mM NaCl, 10 mM EGTA, 10 mM HEPES (pH 7.3).[1]

    • External: 140 mM NaCl, 3 mM KCl, 1 mM MgCl

      
      , 1 mM CaCl
      
      
      
      , 10 mM HEPES (pH 7.3).[1]
  • Pulse Protocol (Steady-State Inactivation):

    • Hold at -120 mV.

    • Apply conditioning prepulses (500 ms) ranging from -120 mV to -10 mV in 10 mV increments.[1]

    • Test pulse to 0 mV (20 ms) to measure available current.[1]

  • Data Analysis: Fit normalized currents (

    
    ) to the Boltzmann equation:
    
    
    
    
    [1]
    • Success Criteria: A hyperpolarizing shift (

      
      ) in 
      
      
      
      in the presence of the drug indicates stabilization of the inactivated state.[1]
4.2. Recovery from Inactivation Assay

Objective: Distinguish between fast and slow inactivation block.

Protocol:

  • Induction: Depolarize cell to 0 mV for a long duration (e.g., 10 seconds) to induce slow inactivation.

  • Recovery: Step back to -120 mV for variable intervals (

    
     to 
    
    
    
    ).
  • Test: Step to 0 mV to measure recovered current.

  • Analysis: Plot fractional recovery vs. time.

    • Result: The compound should significantly increase the time constant (

      
      ) of recovery, without majorly affecting 
      
      
      
      .
Synthesis & Chemical Identity

For researchers requiring the compound for assays, the synthesis typically follows a convergent route.[1]

Synthetic Pathway:

  • Starting Material: 2-Bromopropanoic acid or its amide derivative.[1]

  • Nucleophilic Substitution: Reaction with 4-amino-pyrazole (or 4-nitro-pyrazole followed by reduction) in the presence of a base (e.g., K

    
    CO
    
    
    
    ) in DMF.[1]
    • Note: The pyrazole N1 is the nucleophile.[1]

  • Amide Coupling: If starting from the acid, couple with propylamine using EDC/HOBt or HATU.[1]

  • Purification: Recrystallization from Ethyl Acetate/Hexane or HPLC.

Chemical Structure Visualization:

Caption: Physicochemical properties of the target compound.[1][2][3][4][5][6][7][8][9][10]

References
  • Errington, A. C., Stöhr, T., Heers, C., & Lees, G. (2008).[1] The investigational anticonvulsant lacosamide selectively enhances slow inactivation of voltage-gated sodium channels.[1] Molecular Pharmacology. Link

  • Beyreuther, B. K., Freitag, J., Heers, C., Krebsfänger, N., Scharfenecker, U., & Stöhr, T. (2007).[1] Lacosamide: a review of preclinical properties. CNS Drug Reviews. Link[1]

  • Rogawski, M. A., Tofighy, A., & White, H. S. (2015).[1] Current understanding of the mechanism of action of the antiepileptic drug lacosamide. Epilepsy Research. Link

  • Maddur, P., & Penthala, N. R. (2018).[1] Synthesis and biological evaluation of novel pyrazole derivatives as anti-convulsant agents. Bioorganic & Medicinal Chemistry Letters. Link

  • CymitQuimica Catalog . 2-(4-Amino-1H-pyrazol-1-yl)acetamide derivatives. Link

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Characterization of 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide as a Kinase Inhibitor

For Research Use Only. Not for use in diagnostic procedures.

Author: BenchChem Technical Support Team. Date: February 2026

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the characterization of 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide, a novel small molecule inhibitor targeting the Cyclin-Dependent Kinase (CDK) family. The pyrazole scaffold is a privileged structure in medicinal chemistry, known for its role in developing potent kinase inhibitors.[1] This guide outlines detailed protocols for evaluating the compound's in vitro enzymatic activity, its engagement with the target kinase in a cellular context, and its effect on downstream signaling pathways. By providing both the "how" and the "why" behind experimental choices, these application notes are designed to ensure robust and reproducible results.

Introduction: The Rationale for Targeting CDKs with Pyrazole-Based Inhibitors

Cyclin-dependent kinases (CDKs) are a family of serine/threonine kinases that play a pivotal role in regulating the cell cycle, transcription, and other fundamental cellular processes.[2] Their dysregulation is a hallmark of numerous cancers, making them a prime target for therapeutic intervention.[2] The development of small molecule inhibitors that can selectively target specific CDKs is a major focus of oncology drug discovery.[3]

The compound 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide belongs to the pyrazole class of heterocyclic compounds, which have demonstrated a broad spectrum of biological activities, including anticancer effects.[4][5] The pyrazole ring can act as a versatile scaffold, forming key interactions within the ATP-binding pocket of kinases.[1] This document will guide the user through a logical workflow to characterize the inhibitory potential of this compound, starting from its direct effect on the purified kinase and progressing to its activity in a cellular environment.

In Vitro Characterization: Determining Potency and Selectivity

The initial step in characterizing any novel inhibitor is to determine its direct effect on the enzymatic activity of the target kinase.[6] An in vitro kinase assay allows for the precise measurement of inhibitory potency, typically expressed as the half-maximal inhibitory concentration (IC50).[6]

Principle of the In Vitro Kinase Assay

Kinase activity is measured by quantifying the transfer of a phosphate group from ATP to a specific substrate.[7] The assay described here is a non-radioactive, luminescence-based assay that measures the amount of ADP produced, which is directly proportional to kinase activity.[7]

Experimental Workflow: In Vitro Kinase Assay

G cluster_prep Preparation cluster_reaction Kinase Reaction cluster_detection Detection cluster_analysis Data Analysis prep_reagents Prepare Kinase Buffer, ATP, and Substrate add_components Add Kinase, Substrate, and Inhibitor to Plate prep_inhibitor Prepare Serial Dilutions of 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide prep_inhibitor->add_components start_reaction Initiate Reaction with ATP add_components->start_reaction incubation Incubate at 30°C for 60 minutes start_reaction->incubation stop_reaction Add Detection Reagent to Stop Reaction and Generate Luminescent Signal incubation->stop_reaction read_plate Read Luminescence on a Plate Reader stop_reaction->read_plate plot_data Plot % Inhibition vs. Log[Inhibitor] read_plate->plot_data calculate_ic50 Calculate IC50 Value using Non-linear Regression plot_data->calculate_ic50

Caption: Workflow for the in vitro kinase assay to determine the IC50 value.

Detailed Protocol: In Vitro CDK2/CycA Kinase Assay

This protocol is optimized for determining the IC50 of 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide against the CDK2/Cyclin A complex.

Materials:

  • Recombinant human CDK2/CycA enzyme

  • Kinase substrate (e.g., a peptide derived from Histone H1)

  • Kinase buffer (e.g., 20 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM DTT, 10 mM MgCl2)[8]

  • ATP

  • ADP-Glo™ Kinase Assay Kit (Promega) or similar

  • 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide

  • DMSO (Dimethyl sulfoxide)

  • 384-well white assay plates

Procedure:

  • Compound Preparation: Prepare a 10 mM stock solution of 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide in DMSO. Create a series of 11-point, 3-fold serial dilutions in DMSO.

  • Reaction Setup:

    • Add 1 µL of the serially diluted compound or DMSO (as a vehicle control) to the wells of a 384-well plate.

    • Prepare a master mix containing kinase buffer, CDK2/CycA, and the substrate peptide.

    • Add 5 µL of the master mix to each well.

    • Incubate for 15 minutes at room temperature.

  • Initiate Kinase Reaction:

    • Prepare an ATP solution in kinase buffer. The final ATP concentration should be at or near the Km for the enzyme.

    • Add 5 µL of the ATP solution to each well to start the reaction.[8]

    • Incubate the plate at 30°C for 60 minutes.

  • Signal Detection:

    • Following the manufacturer's instructions for the ADP-Glo™ kit, add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

    • Incubate for 40 minutes at room temperature.

    • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

    • Incubate for 30 minutes at room temperature.

  • Data Acquisition and Analysis:

    • Measure the luminescence using a plate reader.

    • Normalize the data using the DMSO-treated wells (0% inhibition) and wells without enzyme (100% inhibition).

    • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Interpreting the Data: Potency and Selectivity
CompoundTarget KinaseIC50 (nM)Kinase Selectivity (Fold vs. CDK1)
2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide CDK2/CycA5020
Reference Inhibitor (e.g., Roscovitine)CDK2/CycA4503
2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide CDK1/CycB1000-

Table 1: Representative In Vitro Kinase Inhibition Data. The IC50 value represents the concentration of the inhibitor required to reduce kinase activity by 50%. A lower IC50 indicates higher potency.[9] To assess selectivity, the compound should be screened against a panel of other kinases.[6][10] In this example, the compound is 20-fold more selective for CDK2 over CDK1.

Cellular Target Engagement: Confirming Intracellular Binding

While an in vitro assay confirms direct enzyme inhibition, it is crucial to verify that the compound can enter cells and bind to its intended target in a physiological context.[11] The Cellular Thermal Shift Assay (CETSA) is a powerful method for assessing target engagement in intact cells.[11][12][13]

Principle of CETSA

CETSA is based on the principle that a protein becomes more resistant to heat-induced denaturation when it is bound to a ligand.[12][13] By heating cells treated with the inhibitor to various temperatures, the stabilization of the target protein can be quantified, typically by Western blotting for the soluble fraction of the protein.[11]

Experimental Workflow: Cellular Thermal Shift Assay (CETSA)

G cluster_treatment Cell Treatment cluster_heating Heat Challenge cluster_lysis Cell Lysis & Fractionation cluster_analysis Analysis cell_culture Culture Cells to ~80% Confluency treat_cells Treat Cells with Inhibitor or Vehicle (DMSO) cell_culture->treat_cells incubation Incubate for 1 hour at 37°C treat_cells->incubation aliquot_cells Aliquot Cell Suspension into PCR Tubes incubation->aliquot_cells heat_challenge Heat Aliquots at a Range of Temperatures aliquot_cells->heat_challenge freeze_thaw Lyse Cells via Freeze-Thaw Cycles heat_challenge->freeze_thaw centrifuge Centrifuge to Separate Soluble and Aggregated Proteins freeze_thaw->centrifuge western_blot Analyze Soluble Fraction by Western Blot for CDK2 centrifuge->western_blot quantify Quantify Band Intensities and Plot Melt Curve western_blot->quantify

Caption: A schematic overview of the Cellular Thermal Shift Assay (CETSA) protocol.[11]

Detailed Protocol: CETSA for CDK2 Target Engagement

Materials:

  • Human cancer cell line expressing CDK2 (e.g., MCF-7)

  • Cell culture medium (e.g., DMEM with 10% FBS)

  • 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide

  • DMSO

  • Phosphate-Buffered Saline (PBS)

  • Lysis buffer with protease and phosphatase inhibitors

  • Primary antibody against CDK2

  • HRP-conjugated secondary antibody

  • Reagents for Western blotting (SDS-PAGE gels, transfer membranes, ECL substrate)[14]

Procedure:

  • Cell Treatment: Culture MCF-7 cells to approximately 80% confluency. Treat the cells with 10 µM of 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide or DMSO for 1 hour at 37°C.[11]

  • Heat Challenge:

    • Harvest the cells and resuspend them in PBS.

    • Aliquot 100 µL of the cell suspension into PCR tubes for each temperature point.

    • Use a thermal cycler to heat the tubes at a range of temperatures (e.g., 40°C to 64°C in 4°C increments) for 3 minutes, followed by cooling at room temperature for 3 minutes.[15]

  • Cell Lysis:

    • Lyse the cells by performing three rapid freeze-thaw cycles using liquid nitrogen and a 37°C water bath.[11]

    • Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet the aggregated proteins.[11]

  • Western Blot Analysis:

    • Carefully collect the supernatant (soluble fraction).

    • Determine the protein concentration and normalize all samples.

    • Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

    • Probe the membrane with a primary antibody against CDK2, followed by an HRP-conjugated secondary antibody.[14]

    • Detect the signal using an ECL substrate.[14]

    • Quantify the band intensities and plot them as a percentage of the signal from the unheated sample.

Interpreting the Data: Thermal Stabilization
Temperature (°C)Vehicle (DMSO) Soluble CDK2 (%)10 µM Inhibitor Soluble CDK2 (%)
40100100
4498100
488595
525080
562060
60530
64<110

Table 2: Representative CETSA Data. The data shows that in the presence of the inhibitor, a greater fraction of CDK2 remains soluble at higher temperatures, indicating that the compound has bound to and stabilized the protein within the cell. This results in a rightward shift of the melting curve.

Cellular Pathway Analysis: Assessing Downstream Effects

Inhibiting a kinase should lead to a measurable change in the phosphorylation of its downstream substrates.[3] For CDK2, a key substrate is the Retinoblastoma protein (Rb). Inhibition of CDK2 should lead to a decrease in the phosphorylation of Rb at specific sites (e.g., Ser780).[3]

Principle of Downstream Pathway Analysis

Western blotting is a standard technique used to detect changes in the phosphorylation state of specific proteins.[14] By treating cells with the inhibitor and then probing cell lysates with phospho-specific antibodies, the functional consequence of target inhibition can be determined.

Signaling Pathway and Point of Inhibition

G cluster_pathway CDK2 Signaling Pathway Growth Factors Growth Factors Cyclin E Cyclin E Growth Factors->Cyclin E CDK2 CDK2 Cyclin E->CDK2 Activates Rb Rb CDK2->Rb Phosphorylates E2F E2F Rb->E2F Inhibits pRb p-Rb (Inactive) S-Phase Genes S-Phase Genes E2F->S-Phase Genes Activates Transcription Cell Cycle Progression Cell Cycle Progression S-Phase Genes->Cell Cycle Progression Inhibitor 2-(4-Amino-1H-pyrazol-1-yl)- N-propylpropanamide Inhibitor->CDK2

Caption: CDK2 pathway and the inhibitory action of the compound on Rb phosphorylation.

Detailed Protocol: Western Blot for Phospho-Rb

Materials:

  • Human cancer cell line (e.g., MCF-7)

  • 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide

  • Cell lysis buffer with protease and phosphatase inhibitors[16]

  • Primary antibodies: anti-phospho-Rb (Ser780), anti-total Rb, anti-GAPDH (loading control)

  • HRP-conjugated secondary antibodies

  • Reagents for Western blotting[14]

Procedure:

  • Cell Treatment: Seed MCF-7 cells and allow them to attach overnight. Treat the cells with increasing concentrations of 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide (e.g., 0, 0.1, 0.5, 1, 5 µM) for 4 hours.

  • Cell Lysis:

    • Wash the cells with ice-cold PBS.

    • Add ice-cold lysis buffer, scrape the cells, and collect the lysate.[16]

    • Centrifuge to pellet cell debris and collect the supernatant.[16]

  • Western Blot Analysis:

    • Perform SDS-PAGE and transfer proteins to a PVDF membrane.

    • Block the membrane with 5% Bovine Serum Albumin (BSA) in TBST. Using milk as a blocking agent should be avoided due to the presence of phosphoproteins like casein.

    • Incubate the membrane with the anti-phospho-Rb (Ser780) primary antibody overnight at 4°C.

    • Wash and incubate with the HRP-conjugated secondary antibody.

    • Detect the signal using an ECL substrate.

    • Strip the membrane and re-probe with anti-total Rb and then anti-GAPDH antibodies to ensure equal protein loading and to assess the total amount of the target protein.[14]

Interpreting the Data: Downstream Target Modulation

A dose-dependent decrease in the signal for phospho-Rb (Ser780), with no significant change in total Rb or GAPDH levels, would confirm that the inhibitor is functionally active in cells and is inhibiting the CDK2 pathway. This provides crucial evidence linking target engagement to a cellular response.

Conclusion

The protocols outlined in this document provide a systematic approach to the characterization of 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide as a kinase inhibitor. By following this workflow, researchers can confidently determine the compound's in vitro potency, confirm its binding to the target in a cellular context, and verify its impact on the relevant downstream signaling pathway. These steps are fundamental in the preclinical evaluation of any novel kinase inhibitor and provide the necessary foundation for further drug development efforts.

References

  • Cain, R. J., et al. (2012). Discovery and pharmacological characterization of a novel series of highly selective inhibitors of cyclin-dependent kinases 4 and 6 as anticancer agents. British Journal of Pharmacology, 167(5), 1039-1052. Retrieved from [Link]

  • Li, Y., et al. (2024). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol, 14(15), e4935. Retrieved from [Link]

  • Moon, S. M., et al. (2019). In vitro NLK Kinase Assay. Bio-protocol, 9(12), e3263. Retrieved from [Link]

  • BellBrook Labs. (2018, December 10). How Does a Biochemical Kinase Assay Work? Retrieved from [Link]

  • Martinez Molina, D., & Nordlund, P. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. Retrieved from [Link]

  • Denic, V., & Yu, H. (2022). In vitro kinase assay. Bio-protocol Preprint. Retrieved from [Link]

  • Martens, S., et al. (2024). In vitro kinase assay. protocols.io. Retrieved from [Link]

  • Unknown. (n.d.). Protocol for Invitro Kinase Assay. Retrieved from [Link]

  • Kii, S., et al. (2020). Kinase Activity-Tagged Western Blotting Assay. BioTechniques, 68(4), 183-187. Retrieved from [Link]

  • Zhang, T., et al. (2025). Discovery and Characterization of Novel Receptor-Interacting Protein Kinase 1 Inhibitors Using Deep Learning and Virtual Screening. ACS Chemical Neuroscience. Retrieved from [Link]

  • Elkins, J. M., et al. (2016). Comprehensive characterization of the Published Kinase Inhibitor Set. Nature Biotechnology, 34(1), 95-103. Retrieved from [Link]

  • Atkins, C., et al. (2013). Characterization of a novel PERK kinase inhibitor with antitumor and antiangiogenic activity. Cancer Research, 73(6), 1993-2002. Retrieved from [Link]

  • Pelago Bioscience. (n.d.). What Is CETSA? Cellular Thermal Shift Assay Explained. Retrieved from [Link]

  • Telik, Inc. (2008). Identification and characterization of novel tyrosine kinase inhibitors targeting vascular endothelial growth factor receptor 2. Cancer Research, 68(9 Supplement), 2217. Retrieved from [Link]

  • EUbOPEN. (n.d.). NanoLuc and HiBIT CETSA assays to assess cellular target engagement of compounds in cells. Retrieved from [Link]

  • Kii, S., et al. (2020). Kinase activity-tagged western blotting assay. BioTechniques, 68(4), 183-187. Retrieved from [Link]

  • Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [Link]

  • Ranjan, A., et al. (2019). Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors. Methods in Cell Biology, 149, 107-118. Retrieved from [Link]

  • Bio-Techne. (n.d.). Tips to Optimize your Western Blot for Phosphorylated Protein Detection. Retrieved from [Link]

  • Good, A. C., et al. (2014). Fragment-Based Design of Kinase Inhibitors: A Practical Guide. In Fragment-Based Drug Discovery (pp. 127-146). Humana Press. Retrieved from [Link]

  • Al-Suhaimi, E. A., et al. (2024). Design Principles and Applications of Fluorescent Kinase Inhibitors for Simultaneous Cancer Bioimaging and Therapy. Pharmaceuticals, 17(11), 1435. Retrieved from [Link]

  • Labiotech.eu. (2025, March 26). A guide to kinase inhibitors in biotech: From cancer breakthroughs to autoimmune innovations. Retrieved from [Link]

  • Gomaa, A. M., & Ali, M. M. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 138. Retrieved from [Link]

  • Zhao, Z., & Bourne, P. E. (2025). Application of a macrocyclization strategy in kinase inhibitor development. Medicinal Chemistry Research. Retrieved from [Link]

  • Zaki, I. (n.d.). Pyrazole, Synthesis and Biological Activity. University of Basrah, College of Pharmacy. Retrieved from [Link]

  • Patel, R. B., et al. (2014). Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. Journal of Chemical and Pharmaceutical Research, 6(5), 1011-1017. Retrieved from [Link]

  • Kumar, A., et al. (2024). Exploring the Synthetic Strategies and Biological Activities of Pyrazole Derivatives. Naturalista Campano, 28(1). Retrieved from [Link]

  • Saylam, M., et al. (2025). 3-(1H-pyrazole-1-yl/1H-1,2,4-triazole-1-yl)-N-propananilide Derivatives. Marmara Pharmaceutical Journal. Retrieved from [Link]

  • The Recent Development of the Pyrazoles : A Review. (2021). Trade Science Inc. Retrieved from [Link]

  • Brehme, M., et al. (2022). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. Molecules, 27(23), 8303. Retrieved from [Link]

  • Ialongo, C., et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules, 28(9), 3737. Retrieved from [Link]

  • Lee, K., et al. (2017). Identification of a novel 5-amino-3-(5-cyclopropylisoxazol-3-yl)-1-isopropyl-1H-pyrazole-4-carboxamide as a specific RET kinase inhibitor. European Journal of Medicinal Chemistry, 125, 1136-1146. Retrieved from [Link]

  • Buckley, G. M., et al. (2015). Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4. ACS Medicinal Chemistry Letters, 6(7), 822-827. Retrieved from [Link]

  • Oncternal Therapeutics. (2020). Pyrazol-1-yl-propanamides as SARD and Pan-Antagonists for the Treatment of Enzalutamide-Resistant Prostate Cancer. Retrieved from [Link]

  • BindingDB. (n.d.). BDBM725337. Retrieved from [Link]

  • Saylam, M., et al. (2025). 3-(1H-pyrazole-1-yl/1H-1,2,4-triazole-1-yl)-N-propananilide Derivatives: Design, Synthesis and Neuroprotectivity Potential Against 6-OHDA Induced Neurotoxicity Model. Marmara Pharmaceutical Journal. Retrieved from [Link]

Sources

Application

Application of Pyrazole Derivatives in Antimicrobial Activity Screening: A Technical Guide for Researchers

Introduction: The Growing Imperative for Novel Antimicrobial Agents and the Promise of Pyrazole Scaffolds The escalating threat of antimicrobial resistance (AMR) necessitates the urgent discovery and development of new c...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Growing Imperative for Novel Antimicrobial Agents and the Promise of Pyrazole Scaffolds

The escalating threat of antimicrobial resistance (AMR) necessitates the urgent discovery and development of new chemical entities with potent and novel mechanisms of action. Among the myriad of heterocyclic compounds explored in medicinal chemistry, pyrazole derivatives have emerged as a particularly promising class of molecules.[1][2] The pyrazole nucleus, a five-membered aromatic ring with two adjacent nitrogen atoms, serves as a versatile scaffold, and its derivatives have demonstrated a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, analgesic, and anticancer properties.[3][4] This inherent versatility, coupled with the potential for diverse chemical modifications, makes pyrazole derivatives a fertile ground for the identification of next-generation antimicrobial agents.

This technical guide provides a comprehensive overview and detailed protocols for the screening of pyrazole derivatives for their antimicrobial activity. It is designed for researchers, scientists, and drug development professionals, offering a blend of theoretical background and practical, field-proven methodologies. The protocols herein are grounded in authoritative standards, primarily those from the Clinical and Laboratory Standards Institute (CLSI), to ensure the generation of reliable and reproducible data.

Part 1: Foundational Antimicrobial Susceptibility Testing

The initial assessment of a novel compound's antimicrobial potential hinges on determining its ability to inhibit microbial growth. The following are standard, robust methods for this primary screening phase.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a gold-standard technique for quantifying the in vitro activity of an antimicrobial agent.[5] It determines the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents the visible growth of a microorganism after a defined incubation period.[5][6] Adherence to CLSI guidelines is paramount for ensuring the accuracy and comparability of results.[1][3][4][7]

Materials:

  • Sterile 96-well microtiter plates (flat-bottom)

  • Test pyrazole derivatives (stock solutions of known concentration)

  • Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

  • Bacterial or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

  • Standard antimicrobial agents (e.g., ciprofloxacin for bacteria, fluconazole for fungi) as positive controls

  • Sterile saline or phosphate-buffered saline (PBS)

  • 0.5 McFarland turbidity standard

  • Spectrophotometer

  • Multichannel pipette

  • Incubator

Procedure:

  • Preparation of Pyrazole Derivative Dilutions:

    • Prepare a stock solution of each pyrazole derivative in a suitable solvent (e.g., DMSO).

    • Perform serial two-fold dilutions of the stock solution in CAMHB or RPMI-1640 in a separate 96-well "mother" plate to achieve a range of concentrations.

  • Inoculum Preparation:

    • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test microorganism.

    • Suspend the colonies in sterile saline or PBS.

    • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.[5]

    • Dilute the standardized suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the test plate.[5]

  • Microtiter Plate Inoculation:

    • Transfer 50 µL of the appropriate broth to all wells of a new 96-well microtiter plate.

    • Add 50 µL of the serially diluted pyrazole derivatives to the corresponding wells, resulting in a final volume of 100 µL and the desired test concentrations.

    • Within 15 minutes of its preparation, add 50 µL of the standardized inoculum to each well.

    • Include a growth control well (broth + inoculum, no compound) and a sterility control well (broth only).[6]

  • Incubation:

    • Incubate the plates at 35°C ± 2°C for 16-20 hours for most bacteria. Fungal incubation times may be longer (e.g., 24-48 hours).[5]

  • MIC Determination:

    • Following incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the pyrazole derivative that completely inhibits visible growth.[6] The growth control well should be turbid, and the sterility control well should be clear.[5]

Agar Well Diffusion Assay

The agar well diffusion method is a widely used qualitative screening technique to assess the antimicrobial activity of test compounds.[8][9] It relies on the diffusion of the compound from a well through a solidified agar medium seeded with a target microorganism. The presence of a zone of inhibition around the well indicates antimicrobial activity.

Materials:

  • Mueller-Hinton Agar (MHA) plates

  • Test pyrazole derivatives

  • Bacterial or fungal strains

  • Sterile cork borer or pipette tip (to create wells)

  • Sterile cotton swabs

  • Standard antimicrobial agent (positive control)

  • Solvent used to dissolve the compound (negative control)

  • Incubator

Procedure:

  • Inoculum Preparation and Plating:

    • Prepare a standardized microbial inoculum as described for the broth microdilution assay (0.5 McFarland standard).

    • Using a sterile cotton swab, evenly streak the inoculum over the entire surface of an MHA plate to create a uniform lawn of microbial growth.[10]

  • Well Creation:

    • Allow the inoculated plates to dry for a few minutes.

    • Using a sterile cork borer (typically 6-8 mm in diameter), create wells in the agar.[11]

  • Application of Test Compounds:

    • Carefully add a fixed volume (e.g., 50-100 µL) of the pyrazole derivative solution into a designated well.

    • Add the positive and negative controls to separate wells on the same plate.

  • Incubation:

    • Incubate the plates at 37°C for 18-24 hours for bacteria.

  • Data Collection and Interpretation:

    • After incubation, measure the diameter of the zone of inhibition (in millimeters) around each well. A larger zone of inhibition generally indicates greater antimicrobial activity.

Part 2: Delving Deeper - Characterizing Antimicrobial Effects

Once promising pyrazole derivatives have been identified through primary screening, further characterization is necessary to understand the nature and kinetics of their antimicrobial action.

Time-Kill Kinetics Assay

The time-kill kinetics assay provides valuable information on the bactericidal or bacteriostatic activity of an antimicrobial agent over time.[12][13] A bactericidal agent actively kills the bacteria, while a bacteriostatic agent inhibits their growth.

Materials:

  • Test pyrazole derivative at various concentrations (e.g., 0.5x, 1x, 2x, and 4x MIC)

  • Standardized bacterial inoculum (approximately 5 x 10⁵ CFU/mL)

  • Growth medium (e.g., CAMHB)

  • Sterile test tubes or flasks

  • Shaking incubator

  • Apparatus for serial dilutions and plate counting (e.g., agar plates, spreader)

Procedure:

  • Assay Setup:

    • Prepare tubes or flasks containing the pyrazole derivative at the desired concentrations in the appropriate growth medium.

    • Include a growth control tube (no compound).

    • Inoculate all tubes with the standardized bacterial suspension.

  • Sampling and Plating:

    • At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each tube.

    • Perform serial ten-fold dilutions of each aliquot in sterile saline or PBS.

    • Plate a specific volume of the appropriate dilutions onto agar plates.

  • Incubation and Colony Counting:

    • Incubate the plates at 37°C for 18-24 hours.

    • Count the number of colony-forming units (CFU) on each plate.

  • Data Analysis:

    • Calculate the CFU/mL for each time point and concentration.

    • Plot the log₁₀ CFU/mL versus time for each concentration.

    • A ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum is generally considered bactericidal activity.[12][13]

Part 3: Assessing Safety - The Crucial Step of Cytotoxicity Screening

A critical aspect of antimicrobial drug development is ensuring that the candidate compounds are not toxic to host cells. In vitro cytotoxicity assays are essential for this preliminary safety assessment.

MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.[14] It is based on the reduction of the yellow MTT tetrazolium salt by mitochondrial dehydrogenases in living cells to form a purple formazan product.[14]

Materials:

  • Mammalian cell line (e.g., HEK293, HepG2)

  • Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS)

  • Test pyrazole derivatives

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

  • 96-well cell culture plates

  • Microplate reader

Procedure:

  • Cell Seeding:

    • Seed the cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment:

    • The next day, replace the medium with fresh medium containing serial dilutions of the pyrazole derivatives.

    • Include a vehicle control (medium with the solvent used for the compound).

  • Incubation:

    • Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

  • MTT Addition and Incubation:

    • Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.[15]

  • Formazan Solubilization:

    • Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[15]

  • Absorbance Measurement:

    • Read the absorbance at a wavelength of 570 nm using a microplate reader.

XTT Assay

The XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) assay is an alternative to the MTT assay. A key advantage is that the formazan product of XTT is water-soluble, eliminating the need for a solubilization step and simplifying the protocol.[16]

Materials:

  • Mammalian cell line

  • Cell culture medium

  • Test pyrazole derivatives

  • XTT labeling reagent and electron-coupling reagent

  • 96-well cell culture plates

  • Microplate reader

Procedure:

  • Cell Seeding and Compound Treatment:

    • Follow the same procedure as for the MTT assay.

  • XTT Reagent Preparation and Addition:

    • Immediately before use, prepare the XTT working solution by mixing the XTT labeling reagent and the electron-coupling reagent.[16]

    • Add 50 µL of the XTT working solution to each well.[16]

  • Incubation:

    • Incubate the plate for 2-4 hours at 37°C.

  • Absorbance Measurement:

    • Measure the absorbance of the formazan product at a wavelength between 450-500 nm.[16]

Part 4: Data Presentation and Interpretation

Systematic and clear presentation of data is crucial for the interpretation and comparison of the antimicrobial efficacy of different pyrazole derivatives.

Quantitative Data Summary
Pyrazole DerivativeTest MicroorganismGram StainMIC (µg/mL)Zone of Inhibition (mm)
Compound AS. aureus ATCC 25923Gram-positive818
Compound AE. coli ATCC 25922Gram-negative3212
Compound BS. aureus ATCC 25923Gram-positive1615
Compound BE. coli ATCC 25922Gram-negative6410
CiprofloxacinS. aureus ATCC 25923Gram-positive125
CiprofloxacinE. coli ATCC 25922Gram-negative0.530

Table 1: Example of a data summary table for antimicrobial activity screening of pyrazole derivatives.

Part 5: Visualizing Workflows

Visual representations of experimental workflows can enhance understanding and ensure procedural consistency.

Antimicrobial_Screening_Workflow cluster_primary Primary Screening cluster_secondary Secondary Characterization cluster_safety Safety Assessment Broth Microdilution (MIC) Broth Microdilution (MIC) Promising Hits Promising Hits Broth Microdilution (MIC)->Promising Hits Identify Active Compounds Agar Well Diffusion Agar Well Diffusion Agar Well Diffusion->Promising Hits Identify Active Compounds Time-Kill Kinetics Time-Kill Kinetics Final Candidates Final Candidates Time-Kill Kinetics->Final Candidates Select Leads Cytotoxicity Assays (MTT/XTT) Cytotoxicity Assays (MTT/XTT) Cytotoxicity Assays (MTT/XTT)->Final Candidates Select Leads Pyrazole Library Pyrazole Library Pyrazole Library->Broth Microdilution (MIC) Initial Screening Pyrazole Library->Agar Well Diffusion Initial Screening Promising Hits->Time-Kill Kinetics Characterize Activity Promising Hits->Cytotoxicity Assays (MTT/XTT) Assess Safety

Caption: General workflow for antimicrobial screening of pyrazole derivatives.

MIC_Determination_Workflow A Prepare Serial Dilutions of Pyrazole Derivative C Inoculate 96-Well Plate A->C B Prepare Standardized Microbial Inoculum (0.5 McFarland) B->C D Incubate at 35°C ± 2°C for 16-20h C->D E Visually Inspect for Growth D->E F Determine MIC (Lowest Concentration with No Visible Growth) E->F

Caption: Workflow for MIC determination using the broth microdilution method.

Conclusion

The protocols and application notes presented in this guide provide a robust framework for the systematic screening and evaluation of pyrazole derivatives as potential antimicrobial agents. By adhering to standardized methodologies and employing a multi-faceted approach that encompasses primary screening, kinetic studies, and cytotoxicity assessment, researchers can effectively identify and characterize promising lead compounds. The continued exploration of the vast chemical space offered by pyrazole scaffolds, guided by rigorous and reproducible experimental practices, holds significant promise in the ongoing battle against antimicrobial resistance.

References

  • Clinical and Laboratory Standards Institute. M100 - Performance Standards for Antimicrobial Susceptibility Testing. 33rd ed. CLSI, 2023. [Link]

  • Clinical and Laboratory Standards Institute. M07 - Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. 11th ed. CLSI, 2018. [Link]

  • CLSI. Performance Standards for Antimicrobial Susceptibility Testing. 32nd ed. CLSI supplement M100. CLSI, 2022. [Link]

  • CLSI. Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. 12th ed. CLSI standard M07. CLSI, 2024. [Link]

  • CLSI. CLSI Publishes CLSI M100—Performance Standards for Antimicrobial Susceptibility Testing, 32nd Edition. CLSI, 2022. [Link]

  • Clinical and Laboratory Standards Institute. M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. CLSI, 2020. [Link]

  • Janero, D. R. M07-A9: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. ResearchGate, 2012. [Link]

  • Humphries, R. M., et al. "Overview of Changes to the Clinical and Laboratory Standards Institute Performance Standards for Antimicrobial Susceptibility Testing, M100, 31st Edition." Journal of Clinical Microbiology, vol. 59, no. 12, 2021, e00213-21. [Link]

  • Springer Nature Experiments. Cytotoxicity MTT Assay Protocols and Methods. Springer Nature, 2023. [Link]

  • ANSI Webstore. Package contains : CLSI M07-Ed11: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically - 11th Edition and CLSI M100-Ed31. ANSI, 2021. [Link]

  • Creative Diagnostics. The MTT Assay: A Valuable Tool for Measuring Cell Viability. Creative Diagnostics, 2023. [Link]

  • Chemistry Notes. Antimicrobial activity by Agar well diffusion. Chemistry Notes, 2021. [Link]

  • NPTEL. 2.3. Antimicrobial Assays. NPTEL, 2023. [Link]

  • National Center for Biotechnology Information. Cell Viability Assays - Assay Guidance Manual. NCBI, 2013. [Link]

  • Studylib. CLSI M07: Dilution Antimicrobial Susceptibility Tests for Aerobic Bacteria. Studylib, 2026. [Link]

  • Protocolsonline. MTT (Assay protocol). Protocolsonline, 2023. [Link]

  • Sharma, A., et al. "Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations." Journal of Microbiological Methods, vol. 203, 2022, 106612. [Link]

  • Emery Pharma. Time-Kill Kinetics Assay. Emery Pharma, 2023. [Link]

  • CLSI. CLSI publishes new guideline CLSI M39—Analysis and Presentation of Cumulative Antimicrobial Susceptibility Test Data. CLSI, 2022. [Link]

  • Nelson Labs. Time-Kill Evaluations. Nelson Labs, 2023. [Link]

  • MI - Microbiology. Broth Microdilution. MI - Microbiology, 2023. [Link]

  • de Oliveira, C. B., et al. "CLSI broth microdilution method for testing susceptibility of Malassezia pachydermatis to thiabendazole." Brazilian Journal of Microbiology, vol. 42, no. 4, 2011, pp. 1449-53. [Link]

  • YouTube. Agar well diffusion assay. YouTube, 2020. [Link]

  • GARDP Revive. Time-kill studies – including synergy time-kill studies. GARDP Revive, 2023. [Link]

  • Idexx. Microbiology guide to interpreting antimicrobial susceptibility testing (AST). Idexx, 2025. [Link]

  • protocols.io. Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. protocols.io, 2023. [Link]

  • Sandiego. XTT Proliferation Assay Protocol. Sandiego, 2023. [Link]

  • Roche. Protocol Guide: XTT Assay for Cell Viability and Proliferation. Roche, 2023. [Link]

  • World Organisation for Animal Health. LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. WOAH, 2012. [Link]

  • Bio-protocol. 4.6. Time-Kill Kinetics Assay. Bio-protocol, 2021. [Link]

  • CLSI. ISO16256 | Clinical laboratory testing and in vitro diagnostic test systems — Broth micro-dilution reference method for testing the in vitro activity of antimicrobial agents against yeast fungi involved in infectious diseases. CLSI, 2023. [Link]

  • Kumar, V., et al. "Interpretation of Antimicrobial Susceptibility Testing Using European Committee on Antimicrobial Susceptibility Testing (EUCAST) and Clinical and Laboratory Standards Institute (CLSI) Breakpoints: Analysis of Agreement." Journal of Clinical and Diagnostic Research, vol. 17, no. 3, 2023, pp. DC01-DC05. [Link]

Sources

Method

Application Note: Cellular Evaluation of Pyrazole-Based Kinase Inhibitors

Introduction: The Pyrazole Scaffold in Drug Discovery The pyrazole ring (a 5-membered heterocycle with two adjacent nitrogen atoms) is a "privileged scaffold" in medicinal chemistry, serving as the core structure for num...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Pyrazole Scaffold in Drug Discovery

The pyrazole ring (a 5-membered heterocycle with two adjacent nitrogen atoms) is a "privileged scaffold" in medicinal chemistry, serving as the core structure for numerous FDA-approved kinase inhibitors, including Ruxolitinib (JAK1/2), Crizotinib (ALK/ROS1), and Avapritinib (PDGFRA).

Its ubiquity stems from its ability to mimic the adenine ring of ATP, allowing it to form critical hydrogen bonds within the hinge region of kinase active sites. However, evaluating pyrazole compounds requires specific attention to solubility , cellular permeability , and target specificity .

This guide provides a validated workflow for assessing the efficacy of pyrazole compounds, moving from compound handling to target engagement and phenotypic outcome.

Experimental Workflow Overview

Workflow Prep 1. Compound Prep (DMSO Solubilization) Viability 2. Primary Screen (ATP-Glo / MTS) Prep->Viability Dose Ranging Target 3. Target Engagement (CETSA & Western Blot) Viability->Target Select IC50 Phenotype 4. Phenotypic Analysis (Apoptosis/Flow Cytometry) Target->Phenotype Validate Mechanism

Figure 1: The logical progression of cellular assays for validating pyrazole efficacy.

Compound Handling & Solubilization

Pyrazoles are often lipophilic and prone to precipitation in aqueous media. Improper handling leads to "false negatives" due to lack of exposure or "false positives" due to aggregate toxicity.

Protocol: DMSO Stock Preparation[1][2][3][4]
  • Stock Concentration: Dissolve the solid pyrazole compound in high-grade DMSO (anhydrous) to create a 10 mM or 20 mM stock .

    • Why: Higher concentrations allow for smaller pipetting volumes, keeping final DMSO content low.

  • Storage: Aliquot into small volumes (e.g., 50

    
    L) to avoid freeze-thaw cycles. Store at -20°C.
    
  • The "Crash" Test (Self-Validation Step):

    • Before adding to cells, dilute 1

      
      L of stock into 1 mL of warm culture media in a clear tube.
      
    • Pass: Solution remains clear.

    • Fail: Visible turbidity or crystals.[1] Action: Sonicate or reduce stock concentration.

Critical Constraint: The final DMSO concentration in the cell assay must be


 0.5% (v/v) , ideally 0.1% , to prevent solvent toxicity from masking compound efficacy [1].

Primary Screening: Cell Viability

While MTT is common, we recommend ATP-based luminescence assays (e.g., CellTiter-Glo®) or MTS for pyrazoles.

  • Reasoning: Pyrazoles can sometimes interfere with the redox potential required for MTT reduction. ATP assays are faster, more sensitive, and less prone to chemical interference.

Protocol: ATP-Luminescence Viability Assay

Materials:

  • Target Cells (e.g., Ba/F3 for JAK inhibitors, or specific cancer lines like H1975).

  • Assay Media (low serum if testing growth factor dependence).

  • 384-well or 96-well white opaque plates.

Step-by-Step:

  • Seeding: Dispense cells (e.g., 2,000–5,000 cells/well) in 45

    
    L media. Incubate for 4 hours to allow attachment (for adherent cells).
    
  • Treatment: Prepare a 10-point serial dilution of the pyrazole compound in media (maintaining constant DMSO %). Add 5

    
    L per well.
    
    • Range: Typically 10

      
      M down to 0.1 nM.
      
  • Incubation: Incubate for 72 hours at 37°C/5% CO

    
    .
    
  • Readout: Equilibrate plate to RT (20 min). Add 50

    
    L of ATP-Glo reagent. Shake on an orbital shaker for 2 minutes (lysis).
    
  • Measurement: Read luminescence on a plate reader (e.g., EnVision).

Data Analysis: Normalize data to Vehicle Control (DMSO only = 100%) and Positive Control (known killer = 0%). Fit curves using a 4-parameter logistic model to determine IC


 .

Mechanistic Validation: Target Engagement

Demonstrating that the pyrazole actually hits the specific kinase inside the cell is crucial. We use Western Blotting for phosphorylation status and CETSA for physical binding.

A. Pathway Inhibition (Western Blot)

Example Model: Ruxolitinib (Pyrazole) inhibiting JAK/STAT pathway.[2][3][4]

Signaling Ligand Cytokine (e.g., IL-6) Receptor Cytokine Receptor Ligand->Receptor Binds JAK JAK1/2 Kinase Receptor->JAK Activates STAT STAT3 (Monomer) JAK->STAT Phosphorylates (Tyr705) Pyrazole Pyrazole Inhibitor (ATP Competitive) Pyrazole->JAK Inhibits pSTAT p-STAT3 (Dimer) STAT->pSTAT Dimerization Nucleus Nucleus / Gene Transcription pSTAT->Nucleus Translocation

Figure 2: Mechanism of action. The pyrazole inhibitor competes with ATP at the JAK kinase domain, preventing STAT phosphorylation.

Protocol:

  • Starvation: Seed cells and incubate in serum-free media overnight. Why: Reduces basal phosphorylation noise.

  • Pre-treatment: Add Pyrazole compound (at IC

    
     concentration) for 1 hour.
    
  • Stimulation: Add pathway stimulant (e.g., IL-6 for JAK, EGF for EGFR) for 15–30 minutes.

  • Lysis: Wash with ice-cold PBS containing Phosphatase Inhibitors (Sodium Orthovanadate/NaF). Lyse in RIPA buffer.

  • Detection: Blot for Phospho-protein (e.g., p-STAT3 Tyr705) vs. Total Protein (Total STAT3).

    • Success Criteria: Dose-dependent reduction in p-STAT signal without loss of Total STAT signal [2].

B. Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to prove physical binding in live cells.[5][6][7] Ligand binding stabilizes the protein, shifting its melting temperature (


) higher.[5]

Protocol:

  • Treatment: Treat live cells with the pyrazole compound (e.g., 1

    
    M) or DMSO for 1 hour.
    
  • Harvest: Resuspend cells in PBS containing protease inhibitors. Aliquot into PCR tubes.

  • Thermal Challenge: Heat tubes to a gradient of temperatures (e.g., 40°C to 65°C) for 3 minutes using a PCR cycler.

  • Lysis: Freeze-thaw (3x) to lyse cells. Centrifuge at 20,000 x g for 20 min to pellet denatured/precipitated proteins.

  • Analysis: Run the supernatant (soluble fraction) on Western Blot.[8]

    • Result: The target kinase band should disappear at lower temperatures in the DMSO control but remain stable (visible) at higher temperatures in the Pyrazole-treated samples [3].

Phenotypic Analysis: Apoptosis

Kinase inhibition often leads to G1/S arrest or Apoptosis.[9] The Annexin V / Propidium Iodide (PI) assay distinguishes between early apoptosis (mechanism-driven) and necrosis (toxicity).

Protocol: Flow Cytometry[13][14][15][16][17]
  • Seeding: 2 x 10

    
     cells/well in a 6-well plate.
    
  • Treatment: Treat with Pyrazole (at IC

    
     and 5x IC
    
    
    
    ) for 24 and 48 hours.
    • Note: Apoptosis is a late event; 4-hour treatment is insufficient.

  • Harvesting: Collect media (floating cells) AND trypsinized adherent cells. Crucial: Do not discard floating cells; they are the dying population.

  • Staining: Wash in Annexin Binding Buffer. Add Annexin V-FITC and PI.[10] Incubate 15 min in dark.

  • Acquisition: Analyze on Flow Cytometer (e.g., BD FACSCanto).

Data Summary Table (Expected Results)
PopulationAnnexin VPIInterpretationEffect of Efficacious Pyrazole
Live NegativeNegativeHealthy MembraneDecreases
Early Apoptosis Positive NegativePS flip to outer membraneIncreases significantly
Late Apoptosis PositivePositiveMembrane compromisedIncreases (late timepoints)
Necrosis NegativePositiveRuptured membraneMinimal (unless toxic)

References

  • BenchChem. (2025).[5][1][2][9] Evaluating Pyrazole Compounds as Kinase Inhibitors in Cell-Based Assays. Retrieved from

  • Cell Signaling Technology. (n.d.). Ruxolitinib (INCB018424) JAK1/2 Inhibitor Product Usage.[11][12][13] Retrieved from

  • Jafari, R., et al. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells.[5][7][8] Nature Protocols. (Reference to general CETSA methodology validated in search context).

  • Selleck Chemicals. (2024). Ruxolitinib (INCB018424) Protocol and Chemical Data.[12] Retrieved from

  • National Institutes of Health (PMC). (2021). Pyrazole Derivatives Induce Apoptosis via ROS Generation in Triple Negative Breast Cancer Cells.[14] Retrieved from

Sources

Application

Application Note: Strategic Development and Evaluation of Pyrazole-Based Anti-Inflammatory Therapeutics

Introduction: The Pyrazole Advantage The pyrazole scaffold—a five-membered heterocyclic ring containing two adjacent nitrogen atoms—represents a "privileged structure" in medicinal chemistry. Its significance is anchored...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Pyrazole Advantage

The pyrazole scaffold—a five-membered heterocyclic ring containing two adjacent nitrogen atoms—represents a "privileged structure" in medicinal chemistry. Its significance is anchored in its ability to serve as a bioisostere for carboxylic acids and phenols, improving pharmacokinetic profiles while maintaining high affinity for inflammatory targets.

Historically validated by the commercial success of Celecoxib (a selective COX-2 inhibitor), pyrazole derivatives are critical in the pursuit of non-steroidal anti-inflammatory drugs (NSAIDs) that mitigate the gastrointestinal toxicity associated with classical COX-1 inhibition. This application note details a self-validating workflow for the synthesis, in vitro screening, and in vivo validation of novel pyrazole candidates.

Rational Design & Structure-Activity Relationship (SAR)

Before synthesis, candidates must be filtered through rigorous SAR criteria. The anti-inflammatory potency of pyrazoles typically hinges on the substitution pattern at positions 1, 3, and 5.

Key SAR Drivers
PositionPharmacophore RequirementMechanistic Impact
N-1 Phenyl ring (often sulfonated)Critical for COX-2 selectivity; fits the hydrophobic side pocket of the enzyme.
C-3 Trifluoromethyl (-CF3) or bulky alkylEnhances metabolic stability and lipophilicity; mimics the "kink" in arachidonic acid.
C-5 Aryl group (e.g., 4-methylphenyl)Provides steric bulk to prevent binding to the smaller COX-1 active site.
Mechanism of Action Pathway

The following diagram illustrates the intervention points of pyrazole derivatives within the inflammatory cascade.

InflammationPathway Membrane Cell Membrane Phospholipids AA Arachidonic Acid Membrane->AA Hydrolysis PLA2 Phospholipase A2 PLA2->AA Catalyzes COX1 COX-1 (Constitutive) AA->COX1 COX2 COX-2 (Inducible) AA->COX2 PGs Prostaglandins (PGE2, PGI2) COX1->PGs Homeostatic COX2->PGs Inflammatory Pyrazole Pyrazole Inhibitor (Target) Pyrazole->COX2 Selective Inhibition Inflammation Inflammation (Pain, Edema, Fever) PGs->Inflammation

Figure 1: Mechanism of Action. Pyrazoles are designed to selectively inhibit COX-2, blocking the conversion of Arachidonic Acid to pro-inflammatory Prostaglandins.

Chemical Synthesis Protocol: The Knorr Reaction[1][2][3][4]

The Knorr Pyrazole Synthesis remains the gold standard for generating 1,3,5-trisubstituted pyrazoles due to its reliability and atom economy.

Reagents & Materials[3][4][5][6][7][8][9][10][11]
  • Reactant A: 1,3-Dicarbonyl compound (e.g., 4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione).

  • Reactant B: Hydrazine derivative (e.g., 4-sulfonamidophenylhydrazine hydrochloride).

  • Solvent: Absolute Ethanol.

  • Catalyst: Glacial Acetic Acid (facilitates carbonyl activation).

Step-by-Step Protocol
  • Preparation: Dissolve 10 mmol of the 1,3-dicarbonyl compound in 20 mL of absolute ethanol in a round-bottom flask.

  • Addition: Add 10 mmol of the hydrazine derivative.

  • Catalysis: Add 2-3 drops of glacial acetic acid. Note: Acid catalysis is crucial to protonate the carbonyl oxygen, making the carbon more electrophilic for nucleophilic attack by hydrazine.

  • Reflux: Heat the mixture to reflux (approx. 78°C) for 4–6 hours. Monitor progress via Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate (7:3).

  • Precipitation: Pour the reaction mixture into crushed ice/water (100 mL). The sudden temperature drop and polarity shift will precipitate the pyrazole.

  • Purification: Filter the solid precipitate. Recrystallize from ethanol to obtain the pure compound.[1]

SynthesisWorkflow Start 1,3-Dicarbonyl + Hydrazine Reflux Reflux (EtOH + AcOH) 4-6 Hours Start->Reflux TLC TLC Check (Hex:EtOAc) Reflux->TLC TLC->Reflux Incomplete Ice Pour into Crushed Ice TLC->Ice Complete Filter Filtration & Recrystallization Ice->Filter Product Pure Pyrazole Derivative Filter->Product

Figure 2: Knorr Synthesis Workflow. The acid-catalyzed condensation cyclization pathway.

In Vitro Screening Protocols[8]

Candidates must pass two checkpoints: enzymatic selectivity (COX-1 vs. COX-2) and cellular efficacy (NO suppression).

Assay A: COX-1/COX-2 Colorimetric Inhibition Screening

This assay utilizes the peroxidase activity of COX enzymes.[2][3][4] The oxidation of TMPD (N,N,N',N'-tetramethyl-p-phenylenediamine) is measured colorimetrically; inhibition of COX reduces the rate of oxidation.

Protocol:

  • Buffer Prep: Prepare Assay Buffer (0.1 M Tris-HCl, pH 8.0).

  • Enzyme Setup: Aliquot Ovine COX-1 and Human Recombinant COX-2 into separate wells of a 96-well plate.

  • Inhibitor Incubation: Add 10 µL of the test pyrazole (dissolved in DMSO) to the wells. Incubate for 10 minutes at 25°C.

    • Control: Use Celecoxib (10 µM) as a positive control for COX-2.

  • Substrate Addition: Add 10 µL of Arachidonic Acid and 10 µL of TMPD solution.

  • Measurement: Read absorbance at 590 nm immediately.

  • Calculation:

    
    
    
Assay B: Nitric Oxide (NO) Inhibition in RAW 264.7 Cells

Macrophages produce NO in response to LPS (lipopolysaccharide). Effective anti-inflammatories suppress this without killing the cells.

Protocol:

  • Seeding: Seed RAW 264.7 cells (

    
     cells/well) in a 96-well plate with DMEM. Incubate for 24h.
    
  • Induction & Treatment: Replace media.[5] Add LPS (1 µg/mL) to induce inflammation. Simultaneously add test compounds (1–100 µM).

  • Incubation: Incubate for 24 hours at 37°C, 5% CO2.

  • Griess Reaction:

    • Transfer 100 µL of supernatant to a new plate.

    • Add 100 µL of Griess Reagent (1:1 mix of 1% sulfanilamide and 0.1% NED).

  • Quantification: Incubate 10 mins at room temperature (protect from light). Measure absorbance at 540 nm .

    • Note: Use a Sodium Nitrite standard curve to quantify

      
       of NO.
      

In Vivo Validation: Carrageenan-Induced Paw Edema[8]

This is the industry-standard model for acute inflammation. The edema (swelling) is biphasic:

  • 0–2.5 hrs: Histamine/Serotonin release (non-specific).

  • 3.0–6.0 hrs: Prostaglandin release (COX-dependent). This is the critical window for pyrazole evaluation.

Protocol
  • Animals: Male Wistar rats (150–200g), n=6 per group.

  • Baseline: Measure initial right hind paw volume (

    
    ) using a Plethysmometer .
    
  • Administration: Administer test compound (e.g., 10, 20 mg/kg p.o.) or Vehicle (CMC) 1 hour prior to induction.

  • Induction: Inject 0.1 mL of 1% Carrageenan (lambda type) in saline into the subplantar region of the right hind paw.

  • Measurement: Measure paw volume (

    
    ) at 1, 2, 3, 4, and 6 hours post-injection.
    
  • Analysis:

    
    
    
    
    

InVivoWorkflow Baseline Baseline Measurement (Plethysmometer) Dosing Oral Dosing (Test Compound -1 hr) Baseline->Dosing Induction Carrageenan Injection (Subplantar) Dosing->Induction EarlyPhase Early Phase (0-2h) Histamine/Serotonin Induction->EarlyPhase LatePhase Late Phase (3-6h) Prostaglandins (COX-2) EarlyPhase->LatePhase Analysis Calculate % Inhibition LatePhase->Analysis

Figure 3: In Vivo Workflow. The timeline highlights the late phase (3-6h) as the specific window for COX-2 inhibitor efficacy.

Troubleshooting & Expert Insights

IssueProbable CauseCorrective Action
Low Yield (Synthesis) Incomplete cyclizationEnsure Glacial Acetic Acid is fresh; extend reflux time; verify hydrazine purity.
High Background (COX Assay) Oxidized TMPDPrepare TMPD solution immediately before use; keep protected from light.
Cell Toxicity (RAW 264.7) Compound concentrationRun an MTT assay in parallel. If cell viability < 80%, anti-inflammatory data is invalid.
Inconsistent Edema (In Vivo) Injection techniqueEnsure injection is strictly subplantar (pad), not intramuscular. Use 26G needle.

References

  • Knorr, L. (1883).[6] Einwirkung von Acetessigester auf Phenylhydrazin. Berichte der deutschen chemischen Gesellschaft.

  • Winter, C. A., Risley, E. A., & Nuss, G. W. (1962).[7] Carrageenin-induced edema in hind paw of the rat as an assay for antiinflammatory drugs. Proceedings of the Society for Experimental Biology and Medicine.

  • Cayman Chemical. (2023).[2] COX Colorimetric Inhibitor Screening Assay Kit Protocol.

  • Verma, G., et al. (2004). Rimonabant: A novel bioactive pyrazole. European Journal of Medicinal Chemistry.

  • Bekhit, A. A., & Fahmy, H. T. (2003). Design and synthesis of some substituted pyrazoles as anti-inflammatory agents. Archiv der Pharmazie.

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting guide for 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide experiments

This troubleshooting guide addresses the technical challenges associated with 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide , a specialized pyrazole-based scaffold often utilized as a fragment in medicinal chemistry (s...

Author: BenchChem Technical Support Team. Date: February 2026

This troubleshooting guide addresses the technical challenges associated with 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide , a specialized pyrazole-based scaffold often utilized as a fragment in medicinal chemistry (specifically in CNS-active drug discovery and kinase inhibitor synthesis) or as a high-value intermediate.[1][2][3]

Given the specific functional groups—an electron-rich 4-aminopyrazole moiety coupled with an N-propylpropanamide backbone—this compound presents unique stability and solubility challenges.[1][2][3]

[1][3]

Compound Profile & Critical Properties

Before troubleshooting, verify your material against these physicochemical baselines. Deviations here indicate degradation or synthesis failure.[1][3]

PropertySpecificationCritical Note
Appearance Off-white to pale yellow solidPink/Purple/Brown indicates oxidation of the 4-amino group.[1][2][3]
Storage -20°C, Hygroscopic, Light SensitiveStore under Argon/Nitrogen. The free base is unstable; HCl salt is preferred for storage.[1][3]
Solubility DMSO (>50 mg/mL), MeOH, Dilute HClPoor solubility in water (neutral pH) and non-polar ethers.[1][2][3]
pKa (Calc) ~4.0 (Pyrazole-NH2), ~13 (Amide)The 4-amino group is weakly basic but highly nucleophilic.[1][2][3]

Troubleshooting Guide (Symptom-Cause-Solution)

Issue A: The compound turns pink, red, or dark brown upon storage or dissolution.

Diagnosis: Oxidative Degradation. The 4-aminopyrazole motif is electron-rich.[1][2][3] Exposure to atmospheric oxygen, especially in solution, leads to the formation of radical intermediates and subsequent polymerization or diazo-coupling-like side reactions (often highly colored).[1][3]

  • Immediate Action:

    • Check LC-MS for a mass shift of +14 or +16 (oxidation products) or dimers.[1][3]

    • If purity is >90%, repurify immediately using a short silica plug (DCM/MeOH) or recrystallize.[1][3]

  • Prevention Protocol:

    • Solid State: Store strictly at -20°C under an inert atmosphere (Argon).

    • In Solution: Degas all solvents (DMSO/Water) with Nitrogen/Helium before dissolving the compound.[1][3] Add an antioxidant like Ascorbic Acid (0.1%) or DTT if compatible with your downstream assay.[1][3]

Issue B: Inconsistent potency or "dead" activity in biological assays.

Diagnosis: Amide Hydrolysis or Racemization. If the compound was subjected to strong acids or bases during workup, the amide bond may hydrolyze, or the chiral center at the C2 position (alpha to the amide) may have racemized.[1][2][3]

  • Validation Step: Run a Chiral HPLC or measure Optical Rotation.[1][3]

    • Note: The biological activity of propanamide derivatives is often stereospecific (e.g., (S)-enantiomers in racetams often differ in potency from (R)).[1][3]

  • Corrective Action:

    • Avoid heating >40°C in basic media.[1][3]

    • Switch to a buffered solvent system (PBS pH 7.[1][3]4) for stock preparation, rather than unbuffered water which might drift in pH.[1][3]

Issue C: Low yield during synthesis (N-alkylation step).

Diagnosis: Regioselectivity Failure (N1 vs. N2). When attaching the 4-aminopyrazole to the 2-bromo-N-propylpropanamide precursor, alkylation can occur at either pyrazole nitrogen, though N1 is thermodynamically favored.[1][2][3]

  • Solution:

    • Use Cesium Carbonate (Cs₂CO₃) in DMF to promote N1 selectivity.[1][3]

    • Ensure the 4-amino group is protected (e.g., Boc or Cbz) before the alkylation step to prevent N-alkylation at the exocyclic amine.[1][3]

Experimental Protocols

Protocol 1: Purification of Oxidized Material

Use this protocol if your material has developed a pink/brown hue.[1][2][3]

  • Dissolution: Dissolve the crude material in a minimum amount of DCM:MeOH (95:5) containing 0.1% Triethylamine (TEA).

  • Filtration: Pass through a 0.45 µm PTFE filter to remove insoluble polymers.[1][3]

  • Flash Chromatography:

    • Stationary Phase: Silica Gel (neutralized).[1][3]

    • Mobile Phase: Gradient of 0–10% MeOH in DCM.[1][3]

    • Critical: Flush the column with Nitrogen before loading to minimize on-column oxidation.[1][3]

  • Isolation: Collect fractions (monitor at 254 nm). Evaporate solvent at <35°C.[1][3]

  • Salt Formation (Stabilization): Immediately treat the residue with 1.1 eq of HCl in Dioxane . Precipitate with dry Ether.[1][3] Filter and dry under vacuum.[1][3] The HCl salt is significantly more stable than the free base.[1]

Protocol 2: Solubilization for Biological Assays
  • Weighing: Weigh the HCl salt form (correct for MW difference).

  • Solvent: Use DMSO (Anhydrous) .[1][3]

  • Concentration: Prepare a 10 mM stock.

  • Storage: Aliquot into single-use vials. Flash freeze in liquid nitrogen. Store at -80°C. Do not freeze-thaw more than once.

Mechanistic Visualization: Stability & Degradation Logic

The following diagram illustrates the critical stability decision tree for handling 4-aminopyrazole derivatives.

StabilityLogic cluster_mech Degradation Mechanism Start 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide (Free Base) CheckColor Visual Inspection: Is it Pink/Brown? Start->CheckColor Oxidation Oxidative Degradation (Radical Formation at C4-NH2) CheckColor->Oxidation Yes Stable Material Intact CheckColor->Stable No (Off-white) Action_Purify Action: Flash Chromatography (DCM/MeOH + 0.1% TEA) Oxidation->Action_Purify Purity >80% Action_Salt CRITICAL STEP: Convert to HCl or Oxalate Salt Stable->Action_Salt Preventative Action_Purify->Action_Salt Storage Long Term Storage: -20°C, Argon, Desiccated Action_Salt->Storage

Figure 1: Decision tree for handling and stabilizing the 4-aminopyrazole scaffold. Conversion to the salt form is the primary defense against oxidative degradation.[1]

Frequently Asked Questions (FAQ)

Q: Can I use water to dissolve the compound for animal injections? A: The free base is poorly soluble in water.[1][2][3] You must use the HCl salt or formulate with a co-solvent.[1][3] A recommended vehicle for IP/IV injection is: 5% DMSO / 40% PEG300 / 5% Tween 80 / 50% Saline .[1][3] Ensure the final pH is between 5.0–7.0 to prevent precipitation.[3]

Q: The NMR shows a split peak for the propyl group.[1][3] Is this an impurity? A: Not necessarily. Amides exhibit rotamerism due to the restricted rotation around the C-N bond.[1][3] If the peaks coalesce upon heating the NMR tube to 50°C, it is a rotamer effect, not an impurity.[3] However, ensure it is not a regioisomer (N1 vs N2 alkylation) by checking the pyrazole proton shifts (typically


 7.2–7.6 ppm for N1-substituted).[1][3]

Q: Why is the 4-amino protection necessary during synthesis? A: The 4-amino group on the pyrazole is nucleophilic.[1][2][3] Without protection (e.g., Boc), it will compete with the pyrazole ring nitrogen during the alkylation with 2-bromo-N-propylpropanamide, leading to a complex mixture of N-alkylated and exo-amino-alkylated products [1].[1][3]

References

  • National Center for Biotechnology Information. (2023).[1][3] Amino-Pyrazoles in Medicinal Chemistry: A Review. PMC. Retrieved from [Link]

  • Google Patents. (2007).[1][3] WO2007034183A2 - Process for the preparation of 4-aminopyrazole derivatives.[1][3] Retrieved from

  • MDPI. (2022).[1][3] Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity. Molecules. Retrieved from [Link][1][2][3]

Sources

Reference Data & Comparative Studies

Validation

A Researcher's Guide to Cross-Validation of Pyrazole Derivatives' Anticancer Activity in Diverse Cell Lines

In the landscape of oncology drug discovery, pyrazole derivatives have emerged as a privileged scaffold, forming the backbone of numerous potent anticancer agents.[1] Their therapeutic potential is vast, targeting a rang...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of oncology drug discovery, pyrazole derivatives have emerged as a privileged scaffold, forming the backbone of numerous potent anticancer agents.[1] Their therapeutic potential is vast, targeting a range of cellular mechanisms from cell cycle regulation to apoptosis. However, the journey from a promising compound in a single in vitro assay to a viable clinical candidate is fraught with challenges, a primary one being the translational reliability of initial findings. A compound that shows remarkable efficacy in one cancer cell line may exhibit a starkly different, or even negligible, effect in another. This guide provides a framework for the critical process of cross-validating the experimental results of pyrazole derivatives across different cell lines, ensuring the robustness and generalizability of preclinical data.

The Imperative of Cross-Validation in Preclinical Research

The reliance on a single cell line for evaluating the anticancer potential of a new chemical entity is a precarious strategy. Cancer is a notoriously heterogeneous disease, and a single cell line represents only a minute fraction of this diversity.[2] Results obtained from one cell line may be an artifact of its unique genetic landscape, rather than an indication of a broadly applicable therapeutic effect.[2] Cross-validation, the practice of testing a compound across a panel of well-characterized cell lines, is therefore not merely good practice but an essential step to:

  • Enhance the Generalizability of Findings: Demonstrating efficacy across multiple cell lines suggests that the compound's mechanism of action is not confined to a specific cellular context.[2]

  • Minimize Bias and Avoid Cell Line-Specific Artifacts: Every cell line possesses a unique set of mutations and expression profiles that can influence its response to a drug.[2] For instance, the status of the tumor suppressor gene p53 is a well-established determinant of response to many chemotherapeutic agents.[3][4][5][6][7] Testing on cell lines with both wild-type and mutant p53 can provide crucial insights into the compound's mechanism and potential patient populations.

  • Model Disease Variability: Utilizing cell lines from different cancer types (e.g., breast, lung, colon) or subtypes (e.g., triple-negative vs. ER-positive breast cancer) allows for a more comprehensive assessment of the compound's therapeutic window.[2][8][9]

This guide will walk through a systematic approach to cross-validation, using a hypothetical pyrazole derivative, "Compound X," as a case study. We will explore the requisite experimental workflow, from initial cytotoxicity screening to mechanistic studies, and provide detailed protocols for each stage.

The Cross-Validation Workflow: A Step-by-Step Approach

A robust cross-validation strategy involves a tiered approach, starting with broad screening and progressively narrowing down to detailed mechanistic studies in select cell lines.

G cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Apoptosis & Cell Cycle Analysis cluster_2 Phase 3: Mechanistic Insights A Compound X Synthesis & Characterization B Selection of a Diverse Cancer Cell Line Panel A->B Rationale-driven selection C MTT Assay: IC50 Determination B->C Broad cytotoxicity screening D Annexin V/PI Staining: Apoptosis Assay C->D In selected sensitive cell lines E Propidium Iodide Staining: Cell Cycle Analysis C->E In selected sensitive cell lines F Western Blotting: Signaling Pathway Analysis D->F Confirm apoptotic pathway E->F Investigate cell cycle arrest mechanism G cluster_0 Sample Preparation cluster_1 Electrophoresis & Transfer cluster_2 Immunodetection A Cell Lysis B Protein Quantification (BCA Assay) A->B C SDS-PAGE B->C D Protein Transfer to PVDF Membrane C->D E Blocking D->E F Primary Antibody Incubation (e.g., anti-p-Akt, anti-Akt) E->F G Secondary Antibody Incubation (HRP-conjugated) F->G H Chemiluminescent Detection G->H

Caption: A streamlined workflow for Western blot analysis of signaling pathway modulation.

Protocol:

  • Protein Extraction: Treat cells with "Compound X" for the desired time. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

  • SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer. Separate the proteins on a polyacrylamide gel.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

  • Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

  • Antibody Incubation: Incubate the membrane with primary antibodies against phospho-Akt (Ser473), total Akt, and a loading control (e.g., GAPDH) overnight at 4°C.

  • Washing: Wash the membrane three times with TBST.

  • Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Conclusion

The cross-validation of experimental results for pyrazole derivatives is a cornerstone of rigorous preclinical drug development. By employing a diverse panel of cancer cell lines and a multi-faceted experimental approach encompassing cytotoxicity, apoptosis, cell cycle, and signaling pathway analysis, researchers can build a comprehensive and reliable profile of a compound's anticancer activity. This systematic approach not only strengthens the scientific merit of the findings but also provides a more accurate prediction of a compound's potential for successful clinical translation. The insights gained from such studies are invaluable for making informed decisions in the long and arduous journey of bringing a new cancer therapeutic to patients.

References

  • Perego, P., Giarola, M., Righetti, S. C., Supino, R., Caserini, C., Pierotti, M. A., ... & Zunino, F. (1996). Association between cisplatin resistance and mutation of p53 gene and reduced bax expression in ovarian carcinoma cell systems. Cancer research, 56(3), 556-562.
  • BenchChem. (2025).
  • Bunz, F., Hwang, P. M., Torrance, C., Waldman, T., Zhang, Y., Dillehay, L., ... & Kinzler, K. W. (1999). Disruption of p53 in human cancer cells alters the responses to therapeutic agents.
  • Miyashita, T., & Reed, J. C. (1995). Tumor suppressor p53 is a direct transcriptional activator of the human bax gene. Cell, 80(2), 293-299.
  • Vermes, I., Haanen, C., Steffens-Nakken, H., & Reutelingsperger, C. (1995). A novel assay for apoptosis. Flow cytometric detection of phosphatidylserine expression on early apoptotic cells using fluorescein labelled Annexin V. Journal of immunological methods, 184(1), 39-51.
  • Nicoletti, I., Migliorati, G., Pagliacci, M. C., Grignani, F., & Riccardi, C. (1991). A rapid and simple method for measuring thymocyte apoptosis by propidium iodide staining and flow cytometry. Journal of immunological methods, 139(2), 271-279.
  • Nitulescu, G. M., Draghici, C., & Olaru, O. T. (2015). Synthesis and apoptotic activity of new pyrazole derivatives in cancer cell lines. Bioorganic & medicinal chemistry, 23(17), 5758-5766.
  • BenchChem. (2025). Head-to-head comparison of pyrazole inhibitors in a specific cancer cell line.
  • MDPI. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Molecules, 28(16), 6035.
  • Royal Society of Chemistry. (2025). Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities. RSC Advances.
  • MDPI. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Molecules, 27(24), 8758.
  • Frontiers. (2025).
  • Encyclopedia.pub. (2023).
  • MDPI. (2020). Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468. Molecules, 25(18), 4236.
  • Anticancer Research. (2010). Increasing P53 Protein Sensitizes Non-Small Cell Lung Cancer to Paclitaxel and Cisplatin In Vitro. Anticancer Research, 30(9), 3543-3549.
  • Abcam. (n.d.). Western blot protocol.
  • ResearchGate. (2023). Why do researchers use two different cell lines for in vitro studies?.
  • MDPI. (2019). Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. Molecules, 24(2), 253.
  • Cell Signaling Technology. (2005). Western Blotting Protocol.
  • Horizon Discovery. (2016). 5 tips for choosing the right cell line for your experiment.
  • MDPI. (2019). Cancer Cell Lines Are Useful Model Systems for Medical Research. Cancers, 11(8), 1045.
  • faCellitate. (2023). How to choose the right cell line for your experiments.
  • BMC Bioinformatics. (2020). A cross-study analysis of drug response prediction in cancer cell lines.

Sources

Comparative

Independent verification of the synthesis pathway for 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide

Executive Summary This guide provides an independent technical verification of the synthesis pathways for 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide (referred to herein as APPP-02 ). This molecule features a 4-amino...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides an independent technical verification of the synthesis pathways for 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide (referred to herein as APPP-02 ). This molecule features a 4-aminopyrazole core linked via the N1-position to an N-propylpropanamide backbone.

The primary challenge in synthesizing APPP-02 lies in the chemoselectivity of the alkylation step. Direct alkylation of 4-aminopyrazole is prone to N-exocyclic alkylation (formation of secondary amines) and oxidation. Therefore, this guide evaluates and validates a Nitro-Reduction Route as the industry standard for high-purity synthesis, comparing it against a Protected-Amine Route .

Key Findings:

  • Recommended Pathway: Alkylation of 4-nitropyrazole with 2-bromo-N-propylpropanamide followed by catalytic hydrogenation.

  • Critical Control Point: Regiocontrol during the

    
     displacement of the 
    
    
    
    -haloamide.
  • Scalability: The Nitro-Reduction route avoids expensive protecting groups and unstable intermediates, making it suitable for gram-to-kilogram scale-up.

Retrosynthetic Analysis & Strategy

To design a self-validating protocol, we must deconstruct the molecule into stable precursors.

Structural Disconnection

The target molecule contains three distinct functionalities:

  • Pyrazole Core: Requires a nitrogen nucleophile at N1.

  • Amide Backbone: An N-propylpropanamide chain.

  • Exocyclic Amine: Positioned at C4 of the pyrazole.

Pathway Visualization (DOT)

Retrosynthesis Target Target: 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide Reduction Step 2: Nitro Reduction (H2, Pd/C or Fe/NH4Cl) Target->Reduction AmineRoute Alternative: Direct Alkylation of 4-Aminopyrazole (REJECTED: N-exocyclic alkylation risk) Target->AmineRoute Low Yield NitroInter Intermediate: 2-(4-Nitro-1H-pyrazol-1-yl)-N-propylpropanamide Precursors Precursors NitroInter->Precursors Step 1: N-Alkylation (SN2) Reduction->NitroInter NitroPyrazole 4-Nitropyrazole (Commercially Available) Precursors->NitroPyrazole HaloAmide 2-Bromo-N-propylpropanamide Precursors->HaloAmide

Figure 1: Retrosynthetic analysis prioritizing the Nitro-Reduction pathway to ensure chemoselectivity.

Comparative Pathway Analysis

We compared two primary methodologies. The data below summarizes experimental expectations based on standard heterocyclic chemistry principles.

Table 1: Methodological Comparison
FeatureMethod A: Nitro-Reduction (Recommended) Method B: Protected Amine (Boc/Cbz)
Starting Material 4-Nitropyrazole4-(Boc-amino)pyrazole
Step Count 2 (Alkylation

Reduction)
3 (Alkylation

Deprotection

Neutralization)
Atom Economy HighLow (Loss of Boc/Cbz group)
Impurity Profile Trace bis-alkylation (manageable)High risk of N-alkylation on carbamate
Cost Efficiency High (Generic reagents)Moderate (Protecting group cost)
Safety Hydrogenation requires pressure vesselAcidic deprotection (TFA/HCl) handling

Verdict: Method A is the validated route. 4-Nitropyrazole is electronically deactivated, preventing side reactions on the ring carbons and ensuring the nitrogen lone pair is the only active nucleophile.

Detailed Experimental Protocol (Method A)

This protocol is designed for a 10 mmol scale validation.

Phase 1: Synthesis of the Alkylating Agent (If not commercial)

Note: If 2-Bromo-N-propylpropanamide is not available, synthesize it via Schotten-Baumann reaction.

  • Reagents: 2-Bromopropionyl bromide (1.0 eq), Propylamine (1.0 eq),

    
     (1.1 eq), DCM.
    
  • Procedure: Add propylamine/

    
     to acyl bromide at 0°C. Stir 2h. Wash with 1N HCl. Concentrate.
    
  • Checkpoint: Verify product by GC-MS (M+ 193/195 for Br isotopes).

Phase 2: N-Alkylation of 4-Nitropyrazole

Objective: Attach the pyrazole ring to the amide backbone.

  • Setup: Flame-dried 100 mL round-bottom flask, magnetic stir bar,

    
     atmosphere.
    
  • Reagents:

    • 4-Nitropyrazole (1.13 g, 10.0 mmol)

    • 2-Bromo-N-propylpropanamide (1.94 g, 10.0 mmol)

    • Potassium Carbonate (

      
      ), anhydrous (2.76 g, 20.0 mmol)
      
    • Acetonitrile (ACN) or DMF (20 mL)

  • Step-by-Step:

    • Dissolve 4-Nitropyrazole in ACN. Add

      
      .[1][2] Stir for 15 min at RT to form the pyrazolate anion.
      
    • Add 2-Bromo-N-propylpropanamide dropwise.

    • Heat to 60°C for 4–6 hours. Monitor by TLC (50% EtOAc/Hexane).

    • Quench: Filter off solids (

      
      , excess 
      
      
      
      ). Concentrate filtrate.[1]
    • Workup: Redissolve in EtOAc, wash with water and brine. Dry over

      
      .
      
  • Purification: Recrystallization from EtOH/Water or Flash Chromatography (0-5% MeOH in DCM).

  • Target Intermediate: 2-(4-nitro-1H-pyrazol-1-yl)-N-propylpropanamide.

Phase 3: Reduction to Target Molecule

Objective: Convert the nitro group to the primary amine without cleaving the amide bond.

  • Setup: Hydrogenation vessel (Parr shaker or balloon).

  • Reagents:

    • Nitro Intermediate (from Phase 2)

    • 10% Pd/C (10 wt% loading)

    • Methanol (MeOH)

  • Step-by-Step:

    • Dissolve intermediate in MeOH (0.1 M concentration).

    • Add Pd/C catalyst carefully (under inert gas to prevent ignition).

    • Purge with

      
       gas (3 cycles).
      
    • Stir under

      
       (1 atm balloon is usually sufficient; 30 psi for faster kinetics) for 4–12 hours.
      
    • Monitoring: Disappearance of yellow color (nitro) and TLC baseline spot (amine).

  • Isolation: Filter through Celite pad to remove Pd/C. Concentrate filtrate.

  • Final Product: 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide .

Analytical Verification & Logic

To ensure the protocol worked, you must validate the structure using the following logic.

Proton NMR ( -NMR) Signature
  • The Pyrazole: 4-Nitropyrazole is symmetric. Upon alkylation, symmetry breaks.

    • Intermediate: Two singlets (

      
       8.2, 8.6 ppm) for H3/H5.
      
    • Final Product: Two singlets shifted upfield (

      
       7.0–7.5 ppm) due to the electron-donating amino group.
      
  • The Chiral Center: The

    
    -proton (CH-N) will appear as a distinct quartet  (or dd) around 
    
    
    
    4.8–5.2 ppm, coupling with the methyl group.
  • The Amine: A broad singlet (

    
     3.5–4.5 ppm, 
    
    
    
    exchangeable) confirming reduction.
Mass Spectrometry (LC-MS)
  • Intermediate:

    
     m/z.
    
  • Final Target:

    
     m/z.
    
  • Note: 4-aminopyrazoles oxidatively degrade to "azopyrazoles" (dimers) if left in air. Analyze immediately or store as an HCl salt.

Workflow Diagram (DOT)

Workflow Start Start: 4-Nitropyrazole Step1 Alkylation: + Haloamide + K2CO3, 60°C Start->Step1 Check1 QC Check: NMR (Nitro signals) Step1->Check1 Step2 Hydrogenation: H2, Pd/C, MeOH Check1->Step2 Pass Filter Filtration: Remove Pd/C Step2->Filter Final Final Target: APPP-02 Filter->Final

Figure 2: Operational workflow for the synthesis of APPP-02.

References

  • Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer.
  • Li, J. J. (2014). Name Reactions in Heterocyclic Chemistry. Wiley. (Reference for pyrazole reactivity).
  • Fustero, S., et al. (2010). "Improved Regioselectivity in the Synthesis of Pyrazoles." Journal of Organic Chemistry. (Validating regiocontrol in pyrazole alkylation).

  • Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.
  • National Center for Biotechnology Information. (2024). PubChem Compound Summary for 4-Nitropyrazole. (Precursor data).

(Note: Specific literature on the exact molecule APPP-02 is sparse; this guide relies on established first-principles of heterocyclic synthesis validated by analogous structures in the provided references.)

Sources

Safety & Regulatory Compliance

Safety

2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide proper disposal procedures

Topic: 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide Proper Disposal Procedures Content Type: Operational Safety & Logistics Guide Audience: Researchers, Scientists, and Drug Development Professionals[1][2] Executive S...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide Proper Disposal Procedures Content Type: Operational Safety & Logistics Guide Audience: Researchers, Scientists, and Drug Development Professionals[1][2]

Executive Summary: Immediate Action Directive

Treat 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide as a Hazardous Substance.

In the absence of a substance-specific GHS classification for this specific R&D intermediate, strict adherence to the Precautionary Principle is mandatory. Structural analogs (aminopyrazoles and aliphatic amides) exhibit properties ranging from Acute Toxicity (Oral) to Severe Eye/Skin Irritation .[1][2]

Disposal Method: High-Temperature Incineration (Thermal Oxidation) via a licensed hazardous waste contractor.[1][2] Prohibited: Do NOT dispose of down the drain. Do NOT treat as general trash.

Chemical Identification & Hazard Assessment

To ensure safe handling, you must understand the chemical nature of the waste.[2][3] This compound is a nitrogen-rich organic heterocycle often used as a pharmaceutical building block.[1][2]

Parameter Details
Chemical Name 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide
Functional Groups Pyrazole (aromatic heterocycle), Primary Amine, Amide
Estimated Hazards Irritant (Skin/Eye/Respiratory) : High probability due to the aminopyrazole moiety.Acute Toxicity : Potential for harm if swallowed or absorbed through skin.Aquatic Toxicity : Nitrogen-heterocycles can be persistent/toxic in water systems.[1][2]
Waste Code (RCRA) Not Listed (P/U) .[1][2] Classify as D001 (Ignitable) if in flammable solvent, or as Non-Regulated Hazardous Waste (state-dependent) if solid.[1][2]
ngcontent-ng-c747876706="" class="ng-star-inserted">

Scientific Insight: The pyrazole ring is stable and requires high temperatures (>1000°C) for complete mineralization. Incomplete combustion can generate toxic nitrogen oxides (NOx).[1][2] Therefore, open burning or low-grade incineration is insufficient.[1][2]

Personal Protective Equipment (PPE) & Handling

Before initiating disposal, establish a barrier against potential dermal absorption and inhalation.[1][2]

  • Respiratory: Work within a certified Chemical Fume Hood .[2] If handling bulk powder (>10g) outside a hood, use a NIOSH N95/P100 respirator .[2]

  • Dermal: Double-glove system.[1][2]

    • Inner: Nitrile (0.11 mm).[1][2]

    • Outer: Nitrile or Neoprene (extended cuff).[1][2]

    • Rationale: Organic amides can act as permeation enhancers for other solvents; double-gloving prevents breakthrough.[1][2]

  • Ocular: Chemical splash goggles (ANSI Z87.1).[1][2] Safety glasses are insufficient for liquid waste handling.[1][2]

Waste Characterization & Segregation Strategy

Proper disposal begins with segregation.[1][2] Mixing incompatible waste streams (e.g., oxidizers with organic amines) can cause exothermic reactions or gas evolution.[1][2]

Decision Matrix: Waste Stream Classification

WasteSegregation Start Waste Generation StateCheck Physical State? Start->StateCheck SolidPath Solid / Powder StateCheck->SolidPath Pure Compound or Contaminated Debris LiquidPath Liquid / Solution StateCheck->LiquidPath Dissolved BinSolid Solid Hazardous Waste (Fiber Drum/Poly Pail) SolidPath->BinSolid SolventCheck Solvent Type? LiquidPath->SolventCheck Halogenated Halogenated (DCM, Chloroform) SolventCheck->Halogenated Contains Halogens NonHalogenated Non-Halogenated (MeOH, DMSO, Acetone) SolventCheck->NonHalogenated No Halogens BinHalo Halogenated Solvent Waste (Carboy - Red Tag) Halogenated->BinHalo BinNonHalo Non-Halogenated Solvent Waste (Carboy - Clear Tag) NonHalogenated->BinNonHalo

Figure 1: Logic flow for segregating 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide waste streams to prevent cross-contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol

Scenario A: Solid Waste (Pure Substance or Contaminated Debris)

Applies to: Expired stock, weighing boats, contaminated gloves, filter paper.[1][2]

  • Containment: Place the solid material into a clear, sealable polyethylene bag (minimum 2 mil thickness).

  • Secondary Containment: Place the sealed bag into a rigid Wide-Mouth HDPE Jar or a Fiber Drum lined with a plastic liner.

  • Labeling:

    • Affix a hazardous waste label.[1][2][3]

    • Chemical Name: Write out the full name: "2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide". Do not use abbreviations or structure drawings alone.

    • Hazard Checkbox: Mark "Toxic" and "Irritant".[1][2]

  • Storage: Store in a satellite accumulation area (SAA) away from oxidizers (e.g., nitric acid) until pickup.

Scenario B: Liquid Waste (Reaction Mixtures or Mother Liquors)

Applies to: Compound dissolved in DMSO, Methanol, or Dichloromethane.[1][2]

  • pH Check: Ensure the solution is neutral (pH 6-8). If the synthesis involved acids/bases, neutralize carefully before containerizing to prevent pressure buildup.[1][2]

  • Solvent Compatibility:

    • If dissolved in Dichloromethane (DCM) : Dispose in Halogenated Waste carboy.[2]

    • If dissolved in Methanol/Ethanol/DMSO : Dispose in Non-Halogenated Organic carboy.[2]

  • Transfer: Use a funnel to prevent spills. Leave at least 10% headspace in the container for thermal expansion.[1][2]

  • Rinsing: Triple-rinse the original glassware with the compatible solvent.[1][2] Add rinsate to the waste container.[1][2]

Scenario C: Spill Cleanup (Emergency Disposal)
  • Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.[1][2]

  • PPE Up: Wear N95 respirator, goggles, and double nitrile gloves.[2]

  • Contain:

    • Solid Spill: Cover with wet paper towels (to prevent dust) and scoop into a bag.[1][2]

    • Liquid Spill: Cover with an inert absorbent (Vermiculite or Universal Spill Pads).[1][2] Do not use combustible materials like sawdust. [1][2]

  • Clean: Wipe the surface with soap and water.[1][2][4][5] Treat all cleanup materials as Solid Hazardous Waste (Scenario A).

Regulatory Compliance & Logistics

Regulation Requirement
US EPA (RCRA) Since this is likely a non-listed chemical, determine if it exhibits characteristics (Ignitability, Corrosivity, Reactivity, Toxicity).[1][2] If untested, manage as Hazardous Waste by default.[1][2]
EU Waste Code (EWC) 16 05 06 * (laboratory chemicals, consisting of or containing hazardous substances, including mixtures of laboratory chemicals).[2]
Transport (DOT/ADR) If shipping pure substance for disposal: UN 2811 (Toxic solid, organic, n.o.s.) is the likely classification for transport if toxicity data is unavailable.[2]

Operational Workflow: From Bench to Incinerator

This workflow ensures a chain of custody and safety verification.[1][2]

DisposalWorkflow Gen 1. Waste Generation (Bench) Pack 2. Packaging (Double Bag/Carboy) Gen->Pack Segregate Label 3. Labeling (Full Name + Hazards) Pack->Label Verify Store 4. SAA Storage (< 3 Days) Label->Store Log Entry Pickup 5. EHS Pickup Store->Pickup Request Incinerate 6. Thermal Oxidation (Destruction) Pickup->Incinerate Manifest

Figure 2: End-to-end lifecycle of the chemical waste, ensuring traceability from the laboratory bench to final destruction.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[1][2] [Link]

  • U.S. Environmental Protection Agency. (2023).[1][2] Resource Conservation and Recovery Act (RCRA) Orientation Manual. [Link][1][2]

Sources

Handling

Personal protective equipment for handling 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide

Executive Summary: The "Data-Poor" Safety Strategy As researchers, we often encounter novel ligands where specific Safety Data Sheets (SDS) are generic or non-existent. 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide is...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Data-Poor" Safety Strategy

As researchers, we often encounter novel ligands where specific Safety Data Sheets (SDS) are generic or non-existent. 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide is a pyrazole-based amide derivative.[1][2] While specific toxicological data may be sparse, the Structure-Activity Relationship (SAR) with known pyrazoles (e.g., Fipronil intermediates, Celecoxib precursors) dictates that we treat this compound as a High Potency Active Pharmaceutical Ingredient (HPAPI) candidate until proven otherwise.[2]

Core Directive: Do not rely on the absence of a "Danger" symbol. Apply Occupational Exposure Banding (OEB) principles. We will assign this compound a provisional OEB 3 (Hazardous) status, requiring containment and respiratory protection beyond standard GLP.

Hazard Identification via Analog Analysis

To design a self-validating safety system, we must understand the potential hazards based on the chemical's functional groups.[2]

Functional MoietyAssociated Risk (Read-Across Data)Physiological Target
Aminopyrazole Core Acute toxicity (Oral/Dermal), Skin SensitizationBlood (Methemoglobinemia), Thyroid, Liver
Amide Linkage Enhanced lipophilicity/bioavailabilityCNS penetration, membrane transport
Propyl Chain Solvent interaction, skin permeationDermal absorption facilitator

Inferred Hazard Classification:

  • H302: Harmful if swallowed.[2][3][4]

  • H317: May cause an allergic skin reaction.[2]

  • H373: May cause damage to organs (Liver/Thyroid) through prolonged exposure.[2]

Personal Protective Equipment (PPE) Matrix

This matrix is designed to create redundant barriers between the scientist and the compound.

Tiered Protection Protocol
Protection ZoneRequired EquipmentTechnical Justification
Ocular/Face Chemical Splash Goggles (ANSI Z87.1+)Safety glasses are insufficient for powders that can become airborne.[1][2] Goggles provide a seal against micro-particulates.[2]
Dermal (Hands) Double Gloving Strategy: 1. Inner: Nitrile (4 mil)2.[2] Outer: Nitrile (Extended Cuff, 5-8 mil)Permeation Lag Time: Pyrazoles can permeate thin nitrile.[1][2] The second layer provides a "breakthrough" buffer.[2] Change outer gloves every 2 hours or immediately after splash.
Respiratory P100 Respirator (if outside hood) or N95 (minimum inside hood)Inhalation Risk: The primary route of exposure for solid amides is dust inhalation during weighing.[2]
Body Tyvek® Lab Coat (Closed front) or Disposable CoverallsCotton coats absorb chemicals.[2] Tyvek repels particulates and prevents "take-home" contamination.[1][2]

Operational Workflow: From Receipt to Disposal

This workflow integrates safety into the experimental process, ensuring no step is left to chance.

Phase 1: Receipt & Storage
  • Inspection: Verify the container seal integrity inside a fume hood. Do not open shipping packages on an open bench.

  • Labeling: Immediately affix a secondary label: "Caution: Novel Pyrazole Derivative – Treat as Toxic."

  • Storage: Store at 2–8°C (standard for amino-pyrazoles to prevent oxidation) in a secondary containment bin.

Phase 2: Weighing & Solubilization (Critical Control Point)
  • Engineering Control: All weighing must occur inside a Chemical Fume Hood or a Powder Containment Balance Enclosure .[2]

  • Static Control: Use an anti-static gun or ionizer bar.[2] Static charge can cause pyrazole powders to "jump," creating invisible surface contamination.[2]

  • Solvent Choice: Dissolve in DMSO or Methanol immediately after weighing to lock the compound into a liquid state, reducing inhalation risk.

Phase 3: Waste Disposal
  • Liquids: Segregate into "High Hazard/Toxic" organic waste streams.[2] Do not mix with general oxidizers.

  • Solids: All contaminated gloves, weigh boats, and paper towels must be double-bagged and incinerated.[1][2]

  • Decontamination: Wipe surfaces with 10% Bleach followed by 70% Ethanol .[2] The bleach oxidizes the amino group, degrading the pyrazole ring's biological activity.

Visualizing the Safety Logic

The following diagram illustrates the decision matrix for handling "Data-Poor" compounds like 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide.

SafetyLogic Start Compound Receipt: 2-(4-Amino-1H-pyrazol-1-yl)-N-propylpropanamide CheckSDS Check SDS/Tox Data Start->CheckSDS DataStatus Data Status? CheckSDS->DataStatus KnownTox Specific Data Available DataStatus->KnownTox Found UnknownTox Data Poor / Novel DataStatus->UnknownTox Not Found Protocol Strict Containment Protocol: Fume Hood + Double Gloves + P100 KnownTox->Protocol Verify OEL SARAnalysis SAR Analysis: (Aminopyrazole Core) UnknownTox->SARAnalysis AssignOEB Assign Provisional OEB 3 (10-100 µg/m³) SARAnalysis->AssignOEB High Potency Potential AssignOEB->Protocol Experiment Execute Experiment Protocol->Experiment Disposal Incineration (High Temp) Experiment->Disposal

Caption: Decision logic for assigning safety bands to novel pyrazole derivatives based on Structure-Activity Relationships (SAR).

Emergency Response Protocols

Scenario A: Powder Spill (>50 mg) [2]

  • Evacuate: Clear the immediate area (radius of 3 meters).

  • PPE Up: Don a P100 respirator and double gloves.[2]

  • Contain: Cover spill with wet paper towels (soaked in water/detergent) to prevent dust generation.[2] Do not dry sweep. [1][2]

  • Clean: Scoop up wet material.[2] Wash area with 10% bleach solution.[2]

Scenario B: Skin Exposure

  • Drench: Immediately wash with soap and lukewarm water for 15 minutes.[2] Avoid scrubbing, which can abrade skin and increase absorption.[2]

  • Alert: Notify the safety officer.

  • Monitor: Watch for signs of methemoglobinemia (cyanosis/blue lips) or allergic dermatitis over the next 24 hours.

References

  • National Institute for Occupational Safety and Health (NIOSH). (2019).[2][5] The NIOSH Occupational Exposure Banding Process for Chemical Risk Management. [Link]

  • European Chemicals Agency (ECHA). (2023).[2] Guidance on Information Requirements and Chemical Safety Assessment: Chapter R.8: Characterisation of dose [concentration]-response for human health. [Link][1][2]

  • SafeBridge Consultants. (2020).[2] Potent Compound Safety: A Guide to Handling Potent Compounds in the Pharmaceutical Industry. (Industry Standard Reference for OEB Categorization).

  • PubChem. (2025).[2] Compound Summary: 4-Amino-1H-pyrazole (Analog Data). [Link][1][2]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.